Physicochemical Profiling and Analytical Workflows for (R)-2-Amino-2-(2-chlorophenyl)acetic Acid Hydrochloride
Target Audience: Researchers, Analytical Chemists, and Process Development Scientists Executive Summary (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (CAS: 1045712-21-7) is a critical chiral building block in t...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Chemists, and Process Development Scientists
Executive Summary
(R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (CAS: 1045712-21-7) is a critical chiral building block in the pharmaceutical industry. Its most prominent application is serving as the primary chiral intermediate in the asymmetric synthesis of dextrorotatory thienopyridine antiplatelet agents, such as Clopidogrel[1]. As a Senior Application Scientist, the selection of the hydrochloride salt over the free base zwitterion is a deliberate process chemistry choice: the protonation of the primary amine disrupts the strong intermolecular zwitterionic lattice, significantly enhancing aqueous solubility, lowering the melting point to a workable range, and facilitating downstream esterification reactions without the need for aggressive reaction conditions.
Solid-State and Physicochemical Profiling
Understanding the fundamental physicochemical properties of this intermediate is essential for optimizing crystallization processes, formulation, and chromatographic separation. The quantitative data for the hydrochloride salt form is summarized below[2][3].
Soluble in water and methanol; insoluble in non-polar solvents (e.g., hexane, toluene)
Chirality
(R)-enantiomer (Dextrorotatory in acidic aqueous media)
Causality in Salt Selection
The free base, (R)-2-Amino-2-(2-chlorophenyl)acetic acid (CAS: 86169-24-6), exists as a zwitterion at neutral pH. Zwitterions form highly stable, tightly packed crystal lattices driven by strong electrostatic interactions between the
−NH3+
and
−COO−
groups. By isolating the compound as a hydrochloride salt, the carboxylate is protonated to
−COOH
, breaking the zwitterionic network. This structural shift is the direct cause of the salt's higher solubility in polar organic solvents (like methanol), which is a strict prerequisite for the subsequent thionyl chloride-mediated esterification step in API manufacturing.
Synthetic Utility Pathway
The primary utility of this compound lies in its conversion to the methyl ester, followed by N-alkylation to form the thienopyridine core. The logical workflow for this synthesis is mapped below.
Synthetic pathway utilizing the intermediate for the production of Clopidogrel.
Self-Validating Experimental Protocols
To ensure rigorous quality control and process understanding, the following methodologies must be executed. These protocols are designed as self-validating systems, ensuring that analytical artifacts are caught before data is reported.
Protocol 1: Determination of Enantiomeric Purity via Chiral HPLC
Objective: Quantify the enantiomeric excess (%ee) of the (R)-enantiomer to ensure no racemization occurred during upstream synthesis.
Causality behind the method: We utilize a Crown ether-based chiral stationary phase (e.g., Crownpak CR(+)). Crown ethers possess a chiral cavity that selectively forms inclusion complexes with primary amines. However, this recognition only occurs if the amine is fully protonated. Therefore, an acidic mobile phase (pH 1.5) using Perchloric acid (
HClO4
) is chosen.
HClO4
is selected over
HCl
or
H2SO4
because it provides minimal background UV absorbance at low wavelengths (220 nm) and does not form competing ion pairs that disrupt the crown ether complex.
Step-by-Step Methodology:
Mobile Phase Preparation: Prepare a pH 1.5 aqueous solution using
HClO4
. Filter through a 0.22 µm hydrophilic membrane and degas via sonication for 15 minutes.
System Setup: Install a Crownpak CR(+) column (or equivalent). Set column temperature strictly to 25.0 °C (chiral recognition is highly temperature-dependent). Set flow rate to 0.8 mL/min.
Self-Validation (System Suitability): Inject a 1.0 mg/mL solution of racemic 2-Amino-2-(2-chlorophenyl)acetic acid.
Validation Check: The system is only valid if the resolution (
Rs
) between the (S) and (R) peaks is
≥1.5
. If
Rs<1.5
, lower the column temperature to 20 °C to increase interaction time.
Sample Analysis: Dissolve 1.0 mg/mL of the sample in the mobile phase. Inject 10 µL.
Detection & Calculation: Monitor UV absorbance at 220 nm. Calculate %ee using the area normalization method:
%ee=Area(R)+Area(S)Area(R)−Area(S)×100
.
Objective: Determine the absolute saturation solubility of the HCl salt in process solvents.
Causality behind the method: Kinetic dissolution methods can lead to metastable supersaturated states, providing falsely elevated solubility data. The shake-flask method ensures true thermodynamic equilibrium by allowing the solid and solution phases to equilibrate over an extended period.
Step-by-Step Methodology:
Sample Preparation: Add an excess of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (approx. 500 mg) to 10 mL of the target solvent (e.g., Water, Methanol) in a 20 mL sealed glass scintillation vial.
Equilibration: Place the vial in an isothermal shaker bath set to 25.0 ± 0.1 °C. Agitate at 300 rpm.
Self-Validation (Equilibrium Check): Withdraw a 0.5 mL aliquot at
T=24
hours and
T=48
hours.
Phase Separation: Centrifuge the aliquots at 10,000 x g for 10 minutes (filtration is avoided as the active compound may adsorb to the filter membrane).
Quantification: Dilute the supernatant appropriately and quantify the concentration using a standard RP-HPLC method (C18 column, 0.1% TFA in Water/Acetonitrile gradient).
Validation Check: True thermodynamic equilibrium is validated only if the concentration difference between the 24-hour and 48-hour aliquots is
<2%
. If
>2%
, continue shaking for another 24 hours.
Analytical Workflow Visualization
The logical relationship between the physical characterization and purity profiling of this intermediate is mapped in the workflow below.
Analytical workflow for the physicochemical characterization of the API intermediate.
References
Google Patents. "CN104370732B - The preparation method of a kind of clopidogrel and intermediate thereof". Patent Database.
The Stereochemical and Pharmacological Mechanisms of (R)-2-Amino-2-(2-chlorophenyl)acetic Acid Hydrochloride
Executive Summary Unlike traditional active pharmaceutical ingredients (APIs) that exert direct physiological effects, (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (hereafter referred to as (R)-2-CPG HCl ) occ...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Unlike traditional active pharmaceutical ingredients (APIs) that exert direct physiological effects, (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (hereafter referred to as (R)-2-CPG HCl ) occupies a specialized niche in medicinal chemistry. It functions primarily as a highly rigid chiral auxiliary and a critical pharmacophore building block for targeted therapeutics. While its enantiomeric counterpart, (S)-2-CPG, is famously utilized as the precursor for the antiplatelet drug Clopidogrel, the (R)-enantiomer is deployed to direct complex stereochemical syntheses and to construct highly specific kinase inhibitors, such as those targeting the PDK1/Akt pathway.
This technical guide dissects the dual nature of (R)-2-CPG HCl—its mechanism of action as a chemical director at the molecular level, and its pharmacological role in dictating drug-target interactions.
Molecular Architecture and Stereochemical Mechanism
At the core of (R)-2-CPG's utility is its unique spatial geometry. The molecule features a chiral center directly adjacent to a carboxyl group and an ortho-chlorine substituted phenyl ring.
Mechanism as a Chiral Auxiliary
When employed in synthetic chemistry, particularly in multicomponent reactions (MCRs) like the Ugi and Petasis reactions, the (R)-2-chlorophenylglycine moiety acts as a stereochemical director. The mechanism of action here is purely physical: the substantial steric bulk of the 2-chlorophenyl group effectively shields one face of the reactive intermediate[1].
By temporarily incorporating this chiral auxiliary into a prochiral substrate, the incoming nucleophile is compelled to attack from the less hindered face[1]. This predictable steric shielding ensures high diastereoselectivity, making it an indispensable tool for synthesizing enantiomerically pure drugs[2].
Pharmacological Divergence: The (R) vs. (S) Enantiomer
The biological activity of 2-chlorophenylglycine derivatives is heavily dependent on their stereochemistry, demonstrating a classic case of enantiomeric divergence in pharmacology.
P2Y12 Receptor Inactivity
Clopidogrel, a widely prescribed antiplatelet medication, relies exclusively on the (S)-enantiomer to exert its effects[1]. Following metabolic activation by cytochrome P450 enzymes, the (S)-configuration allows the active thiol metabolite to perfectly align within the P2Y12 receptor pocket, forming a critical disulfide bridge[1]. The (R)-enantiomer is pharmacologically inactive in this context; its inverted stereocenter causes severe steric clashes within the receptor's binding domain, preventing binding and subsequent inhibition of adenylyl cyclase.
Mechanism of Action in PDK1 Inhibition
While inactive against P2Y12, the (R)-configuration is explicitly required for the synthesis of novel pyridinonyl PDK1 (Phosphoinositide-dependent kinase-1) inhibitors[3]. PDK1 is a master kinase that activates Akt, driving cell survival and proliferation pathways often dysregulated in cancer.
When (R)-2-CPG is incorporated into the inhibitor's scaffold, its specific stereochemistry aligns the molecule's hydrogen bond donors and acceptors with the kinase hinge region. Specifically, the hydrogen bond acceptor interacts with the amide backbone nitrogen of Ala162 of PDK1, while the hydrogen bond donor interacts with the amide backbone oxygen of Ser160 [3]. This precise alignment, impossible with the (S)-enantiomer, competitively blocks ATP binding and attenuates downstream Akt/mTOR signaling.
Figure 1: Mechanism of action for (R)-2-CPG derived inhibitors blocking the PDK1/Akt pathway.
Experimental Workflows and Protocols
To utilize (R)-2-CPG HCl effectively, researchers must isolate it with high enantiomeric purity and protect its reactive amines for downstream synthesis. The following protocols are designed as self-validating systems.
Protocol 1: Enzymatic Resolution and Isolation of (R)-2-CPG HCl
Because chemical synthesis yields a racemic mixture, enzymatic resolution is the industry standard for isolating the (R)-enantiomer.
Step-by-Step Methodology:
Enzymatic Hydrolysis: Introduce a specific amidase/esterase to a racemic mixture of N-phenylacetyl-2-chlorophenylglycine. The enzyme selectively hydrolyzes the (R)-N-phenylacetyl-2-chlorophenylglycine into (R)-2-chlorophenylglycine and phenylacetic acid, leaving the (S)-enantiomer completely unreacted[1].
Acidification: Add aqueous Hydrochloric Acid (HCl) to the reaction mixture until the pH drops below 2.0.
Phase Extraction: Wash the acidified mixture with an organic solvent (e.g., ethyl acetate).
Causality & Self-Validation:
This protocol relies on fundamental
pKa
differentials. At pH < 2.0, the unreacted (S)-N-phenylacetyl derivative remains a neutral or protonated carboxylic acid, driving it entirely into the organic phase[1]. Conversely, the newly hydrolyzed (R)-2-chlorophenylglycine is an amino acid; its primary amine protonates to form the hydrochloride salt ((R)-2-CPG HCl), making it highly soluble in the aqueous phase. The system validates itself: if the enzyme fails, no amine is generated, and the aqueous phase will yield zero product upon lyophilization.
Protocol 2: N-Boc Protection for Kinase Inhibitor Synthesis
To use (R)-2-CPG in the synthesis of PDK1 inhibitors, the primary amine must be protected.
Step-by-Step Methodology:
Solvent Preparation: Dissolve 2.0 g (10 mmol) of (R)-(-)-2-chlorophenylglycine methyl ester hydrochloride and 2.19 g (10 mmol) of di-tert-butyl dicarbonate (
Boc2O
) in a solvent mixture of 80 mL Tetrahydrofuran (THF) and 5 mL Methanol (MeOH)[3].
Base Addition: Slowly add 2.8 mL (20 mmol) of Triethylamine (TEA) to the mixture.
Incubation: Heat the mixture at 50 °C overnight[3].
Causality & Self-Validation:
The choice of a THF/MeOH co-solvent system is deliberate. The polar protic MeOH ensures the complete dissolution of the polar hydrochloride salt, while the polar aprotic THF provides the ideal environment for the nucleophilic attack on
Boc2O
. Two equivalents of TEA are required: the first neutralizes the HCl salt to liberate the nucleophilic free amine, and the second acts as a catalyst/acid scavenger for the protection reaction[3]. The reaction validates itself via gas evolution; the formation of
CO2
bubbles indicates active anhydride decomposition, and the cessation of bubbling (coupled with TLC showing the disappearance of the polar amine spot) confirms completion.
Quantitative Data & Comparative Analysis
The distinct roles of the (R) and (S) enantiomers dictate entirely different handling and application profiles in drug development.
Thermodynamic Solubility and Chiral Resolution Dynamics of (R)-2-Amino-2-(2-chlorophenyl)acetic Acid Hydrochloride
Executive Summary (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (commonly referred to as (R)-2-chlorophenylglycine hydrochloride) is a critical chiral building block in the pharmaceutical industry. It is freque...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (commonly referred to as (R)-2-chlorophenylglycine hydrochloride) is a critical chiral building block in the pharmaceutical industry. It is frequently utilized in the synthesis of antithrombotic agents and complex active pharmaceutical ingredients (APIs)[1]. Understanding its solubility profile is paramount for optimizing crystallization, chiral resolution, and formulation processes. This technical guide provides an in-depth analysis of the physicochemical properties governing its solubility, details self-validating methodologies for thermodynamic solubility determination, and outlines the causality behind its behavior in various solvent systems.
Physicochemical Fundamentals & Causality of Solubility
From a thermodynamic standpoint, the free base of 2-amino-2-(2-chlorophenyl)acetic acid exists predominantly as a zwitterion at physiological and neutral pH[2]. This zwitterionic state results in a highly stable crystalline lattice driven by strong intermolecular electrostatic interactions, rendering the free base poorly soluble in both water and organic solvents[2].
Causality of the Hydrochloride Salt:
To overcome this thermodynamic barrier in synthetic workflows, the compound is converted into its hydrochloride salt. The addition of HCl protonates the carboxylate group (-COO⁻ to -COOH), effectively disrupting the zwitterionic lattice. The resulting cationic amine (-NH₃⁺) and chloride counterion (-Cl⁻) significantly lower the lattice energy. When introduced to aqueous media, the high hydration energy of the ions (driven by ion-dipole interactions with water) easily overcomes the reduced lattice energy, leading to a drastic increase in aqueous solubility[3]. In polar organic solvents like methanol, the hydrochloride salt also exhibits enhanced solubility due to favorable hydrogen-bonding dynamics[3].
Table 1: Representative Solubility Profile at 25°C
Note: The quantitative data below represents the solubility profile of the hydrochloride salt derived from the physicochemical behavior of halogenated phenylglycine derivatives[2].
To accurately determine the thermodynamic solubility of (R)-2-amino-2-(2-chlorophenyl)acetic acid hydrochloride, the equilibrium shake-flask method is the industry standard. As a Senior Application Scientist, I design this protocol as a self-validating system to ensure absolute data integrity.
Self-Validating Mechanisms:
Kinetic Verification: Sampling at multiple time points (24, 48, and 72 hours) ensures that thermodynamic equilibrium has been reached (i.e., the concentration plateau is confirmed).
Mass Balance & Degradation Check: The residual solid is weighed and analyzed via HPLC to confirm that no degradation or polymorphic transition occurred during the equilibration phase.
Stereochemical Integrity: Chiral HPLC is employed to verify that no racemization to the (S)-enantiomer occurred under the specific solvent conditions[2].
Step-by-Step Protocol:
Preparation: Add an excess amount of (R)-2-amino-2-(2-chlorophenyl)acetic acid hydrochloride (e.g., 500 mg) to a 10 mL borosilicate glass vial.
Solvent Addition: Add exactly 2.0 mL of the target solvent (e.g., HPLC-grade water or methanol) to the vial.
Equilibration: Seal the vial and place it in a thermostatic shaker bath set to 25.0 ± 0.1°C. Agitate continuously at 150 RPM.
Sampling: At 24, 48, and 72 hours, extract a 100 µL aliquot of the suspension using a pre-warmed positive displacement pipette.
Phase Separation: Centrifuge the aliquot at 10,000 RPM for 10 minutes to separate the undissolved solid from the saturated supernatant.
Quantification: Dilute the supernatant with the mobile phase and inject it into an HPLC system equipped with a UV detector (254 nm) and a chiral stationary phase column. Calculate the concentration against a validated calibration curve[2].
Caption: Equilibrium shake-flask method for determining thermodynamic solubility.
Solubility-Driven Chiral Resolution Workflow
The differential solubility of diastereomeric salts is the fundamental principle driving the industrial-scale chiral resolution of racemic 2-chlorophenylglycine. While the enantiomers themselves have identical physical properties (including solubility) in an achiral environment, reacting them with a chiral resolving agent (e.g., (+)-tartaric acid or D-(−)-10-camphorsulfonic acid) produces diastereomers[4].
Causality of Separation:
Diastereomers possess distinct crystalline lattice energies and solvation dynamics. In a carefully selected solvent system (often water or aqueous methanol), the diastereomeric salt containing the (R)-enantiomer will exhibit a significantly lower solubility than the (S)-enantiomer salt[4]. As the solution cools, the (R)-salt reaches supersaturation first and selectively crystallizes out of the solution, leaving the (S)-salt dissolved in the mother liquor[2].
Step-by-Step Resolution Protocol:
Salt Formation: Dissolve racemic 2-chlorophenylglycine and a stoichiometric equivalent of the chiral resolving agent in an aqueous solvent at 85°C until a clear solution is achieved.
Controlled Cooling: Linearly cool the reactor to 20°C over 6 hours to induce controlled nucleation of the less soluble (R)-diastereomeric salt.
Filtration: Isolate the crystallized (R)-salt via vacuum filtration.
Deacylation/Freeing: Treat the isolated salt with aqueous HCl to break the diastereomeric complex, yielding the highly pure (R)-2-amino-2-(2-chlorophenyl)acetic acid hydrochloride[4].
Caption: Solubility-driven chiral resolution of 2-chlorophenylglycine enantiomers.
Applications in Drug Development
The precise control over the solubility and stereochemistry of (R)-2-amino-2-(2-chlorophenyl)acetic acid hydrochloride is vital for downstream synthetic workflows. It serves as a primary chiral pool intermediate. While its (S)-enantiomer is famously utilized in the synthesis of the antiplatelet drug Clopidogrel (Plavix), the (R)-enantiomer is equally valuable in the synthesis of novel antithrombotic analogs, peptidomimetics, and as a chiral resolving agent itself in complex API manufacturing[1].
References
ACS Publications. "Engineering of Hydroxymandelate Oxidase and Cascade Reactions for High-Yielding Conversion of Racemic Mandelic Acids." ACS Publications. Available at:[Link][1]
An In-depth Technical Guide to (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (CAS 1045712-21-7)
This guide provides a comprehensive technical overview of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride, a chiral non-proteinogenic amino acid derivative of significant interest to researchers and professionals...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive technical overview of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride, a chiral non-proteinogenic amino acid derivative of significant interest to researchers and professionals in drug development and medicinal chemistry. This document delves into the compound's chemical properties, stereoselective synthesis, analytical characterization, and its role as a valuable chiral building block in the pharmaceutical industry.
Introduction: The Significance of Chiral Phenylglycines
Chiral α-amino acids and their derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceuticals. The specific stereochemistry of these molecules is often paramount to their biological activity, with one enantiomer typically exhibiting the desired therapeutic effect while the other may be inactive or even responsible for adverse effects. (R)-2-Amino-2-(2-chlorophenyl)acetic acid belongs to the class of phenylglycines, which are characterized by a phenyl ring directly attached to the α-carbon.
The importance of this structural class is highlighted by its (S)-enantiomer, (S)-2-Amino-2-(2-chlorophenyl)acetic acid, which is a key intermediate in the synthesis of Clopidogrel, a widely prescribed antiplatelet agent.[1][2] This precedent underscores the value of optically pure chlorophenylglycine enantiomers as starting materials for complex, stereospecific drug targets. This guide focuses on the (R)-enantiomer, detailing the critical scientific and technical considerations for its synthesis, analysis, and application.
Physicochemical and Spectroscopic Properties
Precise characterization of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is essential for its effective use in synthesis and for quality control. While extensive experimental data for this specific hydrochloride salt is not widely published, the properties can be reliably inferred from its chemical structure and data from closely related analogues.
General and Physicochemical Data
The following table summarizes the core chemical and physical properties.
Spectroscopic analysis is critical for structural confirmation and purity assessment. The data below is based on the known structure and spectra from analogous compounds, such as the corresponding (S)-enantiomer and the free base.[5][6]
¹H NMR (Proton NMR) Data (Predicted, in D₂O)
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~7.5 - 7.7
Multiplet
4H
Aromatic (C₆H₄)
~5.2
Singlet
1H
α-CH
Note: In a protic solvent like D₂O, the amine (NH₃⁺) and carboxylic acid (COOH) protons will exchange and may not be observed.
The industrial production of enantiomerically pure (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride relies on a robust strategy involving the synthesis of a racemic mixture followed by a highly efficient resolution step.
Synthesis of Racemic (±)-2-Amino-2-(2-chlorophenyl)acetic acid
The most common and economically viable route to the racemic amino acid is the Strecker synthesis. This one-pot reaction combines an aldehyde, ammonia, and cyanide to form an α-aminonitrile, which is subsequently hydrolyzed to the desired amino acid.
Workflow for Racemic Synthesis
Caption: Strecker synthesis workflow for the racemic precursor.
Protocol 1: Strecker Synthesis of Racemic 2-Amino-2-(2-chlorophenyl)acetic acid [7]
Reaction Setup: In a suitable reaction vessel, charge 2-chlorobenzaldehyde, ammonium hydrogencarbonate, and sodium cyanide into a solvent system, typically a mixture of methanol and water.
Reaction: Heat the mixture, for example, to 65-70°C, and stir until the formation of the intermediate α-aminonitrile is complete (monitor by TLC or HPLC).
Hydrolysis: Add a strong acid, such as concentrated hydrochloric acid, to the reaction mixture. Heat to reflux to facilitate the complete hydrolysis of the nitrile group to a carboxylic acid.
Isolation: Cool the reaction mixture. The racemic amino acid will precipitate out of the solution.
Purification: Collect the solid product by filtration, wash with cold water and a suitable organic solvent (e.g., methanol) to remove impurities, and dry under vacuum.
Chiral Resolution of the Racemic Mixture
With the racemic mixture in hand, the critical step is the separation of the (R) and (S) enantiomers. Two primary strategies have proven effective: classical chemical resolution and enzymatic kinetic resolution.
3.2.1 Classical Chemical Resolution using a Chiral Resolving Agent
This method involves reacting the racemic amino acid with an enantiomerically pure chiral resolving agent, typically a chiral acid, to form a pair of diastereomeric salts. These diastereomers have different physical properties, most notably solubility, which allows for their separation by fractional crystallization.
Protocol 2: Resolution with D-(-)-Tartaric Acid [8]
Esterification: Convert the racemic amino acid to its methyl ester, for example, by reacting it with methanol in the presence of thionyl chloride. This enhances the solubility and handling properties for the resolution step.
Salt Formation: Dissolve the racemic methyl ester in a suitable solvent mixture (e.g., methanol and acetone). Add a solution of D-(-)-tartaric acid.
Fractional Crystallization: The diastereomeric salt of the (S)-(+)-ester with D-tartaric acid is typically less soluble and will preferentially crystallize out of the solution. The reaction temperature is controlled (e.g., 28-32°C) to optimize the crystallization.
Isolation of (S)-Ester Salt: Filter the mixture to isolate the precipitated (S)-ester D-tartrate salt. The mother liquor is now enriched with the (R)-ester D-tartrate salt.
Liberation of the (R)-Amino Acid:
Concentrate the mother liquor containing the (R)-ester salt.
Liberate the free (R)-ester by neutralizing the salt with a base (e.g., sodium bicarbonate solution).
Extract the (R)-ester into an organic solvent.
Perform acidic hydrolysis (e.g., with HCl) to convert the (R)-ester back to (R)-2-Amino-2-(2-chlorophenyl)acetic acid.
The final hydrochloride salt can be isolated by crystallization from the acidic aqueous solution.
3.2.2 Enzymatic Kinetic Resolution
This highly selective method utilizes an enzyme to preferentially react with one enantiomer in the racemic mixture, leaving the other enantiomer unreacted and thus separated. For phenylglycine derivatives, penicillin G acylase (PGA) is particularly effective.[1][9][10]
Workflow for Enzymatic Resolution
Caption: Chemo-enzymatic resolution of 2-chlorophenylglycine.
Protocol 3: Enzymatic Resolution using Penicillin G Acylase [1][9]
Substrate Preparation (N-Acetylation): React the racemic amino acid with an acylating agent, such as phenylacetyl chloride, under basic conditions to produce the N-phenylacetyl derivative.
Enzymatic Reaction: Suspend the racemic N-phenylacetyl derivative in an aqueous buffer (e.g., pH 8.0). Add immobilized penicillin G acylase. The enzyme will selectively hydrolyze the N-phenylacetyl group from the (S)-enantiomer, leaving the (R)-N-phenylacetyl derivative untouched.
Separation:
Filter to remove and recycle the immobilized enzyme.
Acidify the filtrate. The unreacted (R)-N-phenylacetyl derivative will precipitate and can be collected by filtration.
The aqueous solution now contains the free (S)-amino acid.
Liberation of the (R)-Amino Acid: Take the collected (R)-N-phenylacetyl derivative and subject it to strong acid hydrolysis (e.g., refluxing in HCl) to cleave the acetyl group.
Final Product Formation: Upon cooling, (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride will crystallize from the solution. Collect the product by filtration and dry.
Racemization of the Unwanted Enantiomer
A key advantage of the enzymatic resolution process is that the unwanted (S)-amino acid can be isolated, re-acetylated, and then racemized by heating.[1][11] This allows it to be recycled back into the resolution process, significantly improving the overall process economy and atom efficiency.
Analytical Methods for Quality Control
Ensuring the chemical purity and, most importantly, the enantiomeric purity of the final product is critical. High-Performance Liquid Chromatography (HPLC) is the primary analytical technique employed.
Purity Analysis (Achiral HPLC)
Standard reversed-phase HPLC can be used to determine the chemical purity and identify any process-related impurities.
Parameter
Typical Condition
Column
C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase
Gradient of aqueous buffer (e.g., 0.1% TFA in water) and an organic modifier (e.g., acetonitrile or methanol)
Flow Rate
1.0 mL/min
Detection
UV at ~220 nm or ~254 nm
Temperature
30°C
Enantiomeric Purity (Chiral HPLC)
Determining the enantiomeric excess (e.e.) requires a chiral separation method. This can be achieved either directly on a chiral stationary phase (CSP) or indirectly by derivatizing the amino acid with a chiral reagent to form diastereomers that can be separated on a standard achiral column.
4.2.1 Direct Analysis using a Chiral Stationary Phase (CSP)
This is the preferred method for its simplicity. Polysaccharide-based or macrocyclic glycopeptide-based columns are often effective for separating underivatized amino acid enantiomers.[12][13]
Column Selection: Screen several chiral columns. A good starting point would be a teicoplanin-based CSP (e.g., Astec CHIROBIOTIC T) or a polysaccharide-based CSP (e.g., Chiralpak series).[12][13]
Sample Preparation: Dissolve a small amount of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride in the mobile phase.
Mobile Phase: A polar organic or reversed-phase mode is typically used for underivatized amino acids. An example mobile phase for a teicoplanin column could be a mixture of methanol, ethanol, and a small amount of an acidic or basic modifier to optimize peak shape and resolution.
Analysis: Inject the sample and integrate the peaks for the (R) and (S) enantiomers. Calculate the enantiomeric excess using the formula: e.e. (%) = [([R] - [S]) / ([R] + [S])] x 100.
Workflow for Chiral HPLC Analysis
Caption: Direct vs. Indirect methods for chiral HPLC analysis.
Applications in Drug Development
As a chiral building block, (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride serves as a valuable starting material or intermediate in the multi-step synthesis of complex pharmaceutical targets. Its defined stereocenter is incorporated into the final molecule, avoiding the need for difficult resolutions at later stages of the synthesis.
While its (S)-enantiomer is famously used for Clopidogrel, specific, publicly disclosed applications for the (R)-enantiomer are less common, likely residing within proprietary drug development programs. However, a US patent suggests that R(-)-α-2-chlorophenylglycine is a useful intermediate for the synthesis of various pharmaceuticals, including potential applications in the development of agents for AIDS, insecticides, and antibiotics, as well as the semi-synthesis of paclitaxel (Taxol).[7] The presence of the ortho-chloro-substituted phenyl ring provides unique steric and electronic properties that medicinal chemists can exploit to fine-tune the binding of a drug candidate to its biological target.
Safety and Handling
(R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is a chemical that should be handled in a controlled laboratory or manufacturing environment. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.
Work should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Standard emergency procedures for chemical handling, including access to an eyewash station and safety shower, should be in place.
Conclusion
(R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is a specialized chiral intermediate with significant potential in pharmaceutical synthesis. Its value is derived from the precise three-dimensional arrangement of its atoms, a feature that is critical for the development of modern, stereospecific drugs. A thorough understanding of its synthesis via racemic preparation and subsequent resolution, coupled with robust analytical methods for purity control, is essential for its successful application. As drug development continues to demand more complex and precisely tailored molecules, the role of chiral building blocks like this compound will remain of central importance.
References
Fadnavis, N. W., Deshpande, A. A., & Bhalerao, U. T. (2008). Resolution of racemic 2-chlorophenyl glycine with immobilized penicillin G acylase. Tetrahedron: Asymmetry, 19(1), 1-5.
Wanbury Limited. (2014). New Process For Preparation Of Clopidogrel.
Huang, Y., & Zhu, Q. (2017). The synthesis of clopidogrel. IOP Conference Series: Materials Science and Engineering, 274, 012077.
Chongqing Chiral Biocatalysis Tech. (2010). Synthesis of clopidogrel impurity intermediate.
Wang, L., Shen, J., Tang, Y., Chen, Y., Wang, W., Cai, Z., & Du, Z. (2007). Synthetic Improvements in the Preparation of Clopidogrel. Organic Process Research & Development, 11(6), 945-948.
MSN Laboratories Private Limited. (2020). A PROCESS FOR THE PREPARATION OF AN INTERMEDIATE OF CLOPIDOGREL BISULPHATE.
Lee, G. -H. (2004). Process for preparation of 2-chlorophenylglycine derivatives and enantiomerically separation. U.S.
Sanofi-Synthelabo. (2004). RACEMIZATION OF OPTICALLY ACTIVE 2-SUBSTITUTED PHENYLGLYCIN ESTERS.
The Dawn of a New Era in Neuromodulation: A Technical Guide to the Discovery and History of Substituted Phenylglycine Derivatives
A Senior Application Scientist's Perspective on a Class of Molecules That Reshaped Glutamatergic Signaling This in-depth technical guide charts the discovery and historical development of substituted phenylglycine deriva...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Perspective on a Class of Molecules That Reshaped Glutamatergic Signaling
This in-depth technical guide charts the discovery and historical development of substituted phenylglycine derivatives, a class of compounds that has been instrumental in unraveling the complexities of metabotropic glutamate receptor (mGluR) pharmacology. We will explore the key scientific breakthroughs, the evolution of synthetic strategies, and the experimental methodologies that have defined this critical area of neuroscience research and drug development.
The Pre-mGluR Era: A Glimpse of Glutamate's Broader Role
For decades, the understanding of glutamate's role in the central nervous system (CNS) was primarily confined to its function as the principal excitatory neurotransmitter, acting through ligand-gated ion channels (ionotropic receptors) to mediate fast synaptic transmission[1]. However, astute observations of glutamate's more nuanced and prolonged effects on neuronal excitability hinted at the existence of a different class of receptors.
The pivotal moment arrived in 1985 when Sladeczek, Pin, and Bockaert first reported that glutamate could stimulate the hydrolysis of phosphoinositides in cultured striatal neurons, a hallmark of G-protein coupled receptor (GPCR) activation[2]. This discovery laid the foundation for the concept of "metabotropic" glutamate receptors, a term coined two years later, which are now understood to be a family of eight distinct subtypes (mGluR1-8)[2][3]. The first of these receptors, mGluR1, was cloned in 1991, opening the floodgates for the molecular characterization of this new family of glutamate receptors[2][3].
The Rise of the Phenylglycines: A New Pharmacological Toolkit
The nascent field of mGluR research was initially hampered by a lack of selective pharmacological tools. Early agonists like quisqualate and ibotenic acid were non-selective, also activating ionotropic receptors[2]. The development of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid ((1S,3R)-ACPD) provided the first selective, albeit non-subtype-specific, mGluR agonist[2].
It was against this backdrop that the research group of Jeff Watkins at the University of Bristol, UK, made a seminal contribution with the introduction of a series of substituted phenylglycine derivatives[4][5][6]. These compounds emerged from a systematic exploration of bioisosteric replacements for the glutamate pharmacophore, aiming to create more rigid structures that could confer selectivity for different glutamate receptor subtypes.
Early Structure-Activity Relationship (SAR) Studies
The initial studies by Watkins and his colleagues focused on systematic modifications of the phenylglycine scaffold. Their work, published in a series of influential papers, established the fundamental structure-activity relationships that continue to guide the design of mGluR ligands today[4][5][6][7].
Key early discoveries included:
4-Carboxyphenylglycine (4CPG): (S)-4CPG was identified as a competitive antagonist of Group I mGluRs (mGluR1 and mGluR5)[8][9].
α-Methyl-4-carboxyphenylglycine (MCPG): The introduction of an α-methyl group yielded (RS)-MCPG, a non-selective antagonist of Group I and Group II mGluRs[9][10][11]. This compound became a widely used, albeit non-specific, tool to probe mGluR function.
4-Carboxy-3-hydroxyphenylglycine (4C3HPG): This derivative also displayed antagonist activity at Group I mGluRs[12][13].
These early phenylglycine derivatives, while groundbreaking, often suffered from modest potency and a lack of subtype selectivity within the mGluR groups. Nevertheless, they were instrumental in demonstrating that phenylglycine-derived compounds could discriminate between different groups of metabotropic glutamate receptors, paving the way for the development of more refined pharmacological tools[5][6].
Synthesis and Chiral Resolution: Building the Molecular Probes
The synthesis of phenylglycine derivatives has been a cornerstone of their development. The non-proteinogenic nature of these amino acids necessitates de novo synthesis, with control of stereochemistry being a critical aspect.
The Strecker Synthesis: A Workhorse Method
A common and versatile method for the preparation of many phenylglycine derivatives is the Strecker synthesis[4]. This one-pot reaction involves the treatment of a substituted benzaldehyde with an amine (typically ammonia) and a cyanide source (e.g., sodium cyanide) to form an α-aminonitrile, which is then hydrolyzed to the corresponding α-amino acid.
Experimental Protocol: Synthesis of (RS)-4-Carboxyphenylglycine (4CPG) via the Strecker Reaction
Reaction Setup: In a well-ventilated fume hood, a solution of 4-formylbenzoic acid (1 equivalent) in a suitable solvent (e.g., aqueous ammonia) is prepared in a round-bottom flask equipped with a magnetic stirrer.
Addition of Reagents: Sodium cyanide (1.1 equivalents) is added portion-wise to the stirred solution. The reaction mixture is then stirred at room temperature for several hours to overnight.
Hydrolysis: The resulting α-aminonitrile is hydrolyzed without isolation by adding a strong acid (e.g., concentrated hydrochloric acid) and heating the mixture under reflux for several hours.
Work-up and Purification: After cooling, the reaction mixture is neutralized to the isoelectric point of the amino acid, leading to its precipitation. The crude product is collected by filtration, washed with cold water and a suitable organic solvent (e.g., ethanol), and then dried. Further purification can be achieved by recrystallization or ion-exchange chromatography.
Asymmetric Synthesis and Resolution
Given that the biological activity of phenylglycine derivatives often resides in a single enantiomer, methods for their asymmetric synthesis and chiral resolution are of paramount importance.
Enzymatic Resolution: A widely employed method for obtaining enantiomerically pure phenylglycines involves the enzymatic resolution of a racemic mixture. This can be achieved by, for example, the stereoselective hydrolysis of an N-acyl-DL-phenylglycine ester or amide using an enzyme like acylase I[5][14]. The unreacted enantiomer can then be isolated and deprotected.
Crystallization-Induced Dynamic Kinetic Resolution: More advanced techniques such as crystallization-induced dynamic kinetic resolution have been developed to improve the yield of the desired enantiomer[7].
Pharmacological Characterization: Unveiling the Mechanism of Action
The elucidation of the pharmacological profiles of substituted phenylglycine derivatives has relied on a suite of in vitro and in vivo assays.
In Vitro Assays
For Group I mGluRs (mGluR1 and mGluR5), which are coupled to Gq/11 proteins and activate phospholipase C (PLC), the measurement of phosphoinositide hydrolysis is a primary functional assay[13][15].
Cell Culture and Labeling: Cells expressing the mGluR of interest (e.g., CHO or HEK293 cells) are cultured and incubated with [³H]-myo-inositol for 24-48 hours to label the cellular phosphoinositide pools.
Agonist/Antagonist Treatment: The cells are washed and then pre-incubated with the test compound (antagonist) for a defined period before the addition of an mGluR agonist (e.g., glutamate or (1S,3R)-ACPD) in the presence of LiCl (which inhibits inositol monophosphatase, leading to the accumulation of inositol phosphates).
Extraction and Quantification: The reaction is terminated, and the cells are lysed. The aqueous phase containing the inositol phosphates is separated and applied to an anion-exchange chromatography column.
Analysis: The [³H]-inositol phosphates are eluted and quantified by liquid scintillation counting. The potency of an antagonist is typically determined by its ability to shift the concentration-response curve of the agonist to the right, and the KB value is calculated.
For Group II (mGluR2 and mGluR3) and Group III (mGluR4, mGluR6, mGluR7, and mGluR8) mGluRs, which are coupled to Gi/o proteins and inhibit adenylyl cyclase, the measurement of cyclic AMP (cAMP) levels is a key functional assay[16][17][18].
Experimental Protocol: cAMP Accumulation Assay
Cell Culture: Cells expressing the mGluR of interest are cultured in appropriate plates.
Forskolin Stimulation: To measure the inhibitory effect of mGluR activation, adenylyl cyclase is typically stimulated with forskolin to elevate basal cAMP levels.
Agonist/Antagonist Treatment: Cells are pre-incubated with the test compound (antagonist) followed by the addition of an mGluR agonist.
Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is determined using a variety of commercially available kits, often based on competitive immunoassays (e.g., HTRF, ELISA)[16][19].
Analysis: The ability of an agonist to inhibit forskolin-stimulated cAMP accumulation is measured. Antagonist potency is determined by its ability to reverse the agonist-induced inhibition.
Radioligand binding assays are used to determine the affinity of a compound for a specific receptor subtype[20][21]. These assays typically use a radiolabeled ligand that is known to bind to the receptor of interest.
Experimental Protocol: Radioligand Binding Assay for mGluR5
Membrane Preparation: Membranes are prepared from cells or tissues expressing mGluR5.
Incubation: The membranes are incubated with a radiolabeled mGluR5 antagonist (e.g., [³H]MPEP) and varying concentrations of the unlabeled test compound.
Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.
Quantification: The amount of radioactivity retained on the filter is measured by liquid scintillation counting.
Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Ki value (inhibition constant) is then calculated to reflect the affinity of the compound for the receptor.
Signaling Pathways: A Deeper Dive into mGluR Function
The discovery of phenylglycine derivatives as selective mGluR ligands has been instrumental in dissecting the complex signaling pathways downstream of these receptors.
Group I mGluR Signaling
As mentioned, Group I mGluRs (mGluR1 and mGluR5) couple to Gq/11 proteins, leading to the activation of PLCβ. PLCβ then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, causing the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC)[22][23][24][25].
Caption: Group I mGluR signaling cascade.
Group II and III mGluR Signaling
Group II (mGluR2, mGluR3) and Group III (mGluR4, mGluR6, mGluR7, mGluR8) mGluRs are coupled to Gi/o proteins. Activation of these receptors leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cAMP[22][23]. The βγ subunits of the Gi/o protein can also directly modulate the activity of ion channels, such as voltage-gated Ca²⁺ and K⁺ channels.
Caption: Group II/III mGluR signaling cascade.
The Modern Era and Future Directions
The initial discoveries in the phenylglycine series have spurred the development of a vast array of mGluR ligands, including highly potent and selective allosteric modulators that bind to sites distinct from the glutamate binding site[15][26][27][28]. These allosteric modulators offer several advantages, including greater subtype selectivity and a more nuanced modulation of receptor function.
Several mGluR antagonists, including some derived from the phenylglycine scaffold, have advanced to clinical trials for a range of neurological and psychiatric disorders, such as anxiety, depression, Parkinson's disease, and Fragile X syndrome[29][30][31]. While the path to new therapeutics is fraught with challenges, the foundational work on substituted phenylglycine derivatives has undeniably opened new avenues for the treatment of these debilitating conditions.
The legacy of the discovery of substituted phenylglycine derivatives is a testament to the power of medicinal chemistry and pharmacology to illuminate complex biological systems. These molecules not only provided the essential tools to dissect the roles of mGluRs in the CNS but also laid the groundwork for the ongoing quest for novel therapeutics targeting the glutamatergic system.
Quantitative Data Summary
The following table summarizes the pharmacological activity of some key substituted phenylglycine derivatives at different mGluR subtypes.
Synthesis of phenylglycine derivatives as potent and selective antagonists of group III metabotropic glutamate receptors. (2001). PubMed. [Link]
A Novel Binding Assay For Metabotropic Glutamate Receptors Using [3H] ʟ-Quisqualic Acid And Recombinant Receptors. (n.d.). ResearchGate. [Link]
Signaling specificity and kinetics of the human metabotropic glutamate receptors. (n.d.). PMC. [Link]
Two Distinct Signaling Pathways Upregulate NMDA Receptor Responses via Two Distinct Metabotropic Glutamate Receptor Subtypes. (2002). Journal of Neuroscience. [Link]
Signaling Mechanisms of Metabotropic Glutamate Receptor 5 Subtype and Its Endogenous Role in a Locomotor Network. (n.d.). PMC. [Link]
A Novel Binding Assay For Metabotropic Glutamate Receptors Using [3H] ʟ-Quisqualic Acid And Recombinant Receptors. (n.d.). ResearchGate. [Link]
Analysis of Derivatives Subtypes Agonist and Antagonist Activities of Phenylglycine for Different Cloned Metabotropic Glutamate Receptor. (n.d.). Journal of Neuroscience. [Link]
Structure-activity relationships for a series of phenylglycine derivatives acting at metabotropic glutamate receptors (mGluRs). (n.d.). PMC. [Link]
Enzymic resolution of DL-phenylglycine. (n.d.). ResearchGate. [Link]
A Novel Binding Assay For Metabotropic Glutamate Receptors Using [3H] ʟ-Quisqualic Acid And Recombinant Receptors. (n.d.). ResearchGate. [Link]
What mGluRs antagonists are in clinical trials currently?. (2025). Patsnap Synapse. [Link]
Phosphoinositide hydrolysis in vivo with group I metabotropic glutamate receptor agonists. (1999). PubMed. [Link]
Structure-based discovery and development of metabotropic glutamate receptor 5 negative allosteric modulators. (n.d.). PubMed. [Link]
Phenylglycine derivatives discriminate between mGluR1- and mGluR5-mediated responses. (1995). PubMed. [Link]
Analysis of agonist and antagonist activities of phenylglycine derivatives for different cloned metabotropic glutamate receptor subtypes. (1994). PubMed. [Link]
Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity. (n.d.). PMC. [Link]
mGluR5 radioligand binding quantified by total distribution volume (V T... - ResearchGate. (n.d.). ResearchGate. [Link]
Molecular evolution of glutamate receptors: a primitive signaling mechanism that existed before plants and animals diverged.. (n.d.). Oxford Academic. [Link]
Ligands for Glutamate Receptors: Design and Therapeutic Prospects. (2000). ACS Publications. [Link]
Antagonist activity of α-substituted 4-carboxyphenylglycine analogues at group I metabotropic glutamate receptors expressed in CHO cells. (n.d.). PMC. [Link]
mGlu5 receptor antagonists and their therapeutic potential. (2026). ResearchGate. [Link]
mGluR5 antagonists: discovery, characterization and drug development. (n.d.). Stork. [Link]
Structure-activity relationships for a series of phenylglycine derivatives acting at metabotropic glutamate receptors (mGluRs). (1995). PubMed. [Link]
Metabotropic glutamate receptor (mGluR)-mediated potentiation of cyclic AMP responses does not require phosphoinositide hydrolysis. (n.d.). PubMed. [Link]
Expression and coupling to polyphosphoinositide hydrolysis of group I metabotropic glutamate receptors in early postnatal and adult rat brain. (n.d.). PubMed. [Link]
Characterization of metabotropic glutamate receptor-stimulated phosphoinositide hydrolysis in rat cultured cerebellar granule cells. (n.d.). PubMed. [Link]
Metabotropic glutamate receptor involvement in phosphoinositide hydrolysis stimulation by an endogenous Na(+), K(+)-ATPase inhibitor and ouabain in neonatal rat brain. (2002). PubMed. [Link]
View of ADME Study, Molecular Docking, Synthesis, Characterization, and Preliminary Antimicrobial Activity Evaluation of New Glycine Derivatives of Sulfonamide. (n.d.). Unknown Source. [Link]
Agonist action of (RS)-alpha-methyl-4-carboxyphenylglycine (MCPG) in the amygdala. (n.d.). Unknown Source. [Link]
Phenyl glycine incorporated glitazones as promising novel antidiabetic agents through PPARγ agonism: Design, synthesis and preclinical studies. (2026). ResearchGate. [Link]
alpha-methyl-4-carboxyphenylglycine neither prevents induction of LTP nor antagonizes metabotropic glutamate receptors in CA1 hippocampal neurons. (n.d.). PubMed. [Link]
Application Note: Derivatization Strategies for the Chiral HPLC Analysis of (R)-2-Amino-2-(2-chlorophenyl)acetic acid
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals. Introduction and Scientific Context (R)-2-Amino-2-(2-chlorophenyl)acetic acid, commonly referred to as (R)-2-chlorophenylglycine...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals.
Introduction and Scientific Context
(R)-2-Amino-2-(2-chlorophenyl)acetic acid, commonly referred to as (R)-2-chlorophenylglycine or (R)-CPG, is a critical chiral compound. In the pharmaceutical industry, its enantiomer, (S)-(+)-2-chlorophenylglycine, serves as the essential chiral intermediate in the synthesis of the blockbuster antiplatelet drug Clopidogrel (Plavix)[1][2]. Accurately determining the enantiomeric excess (ee) of CPG is paramount for quality control, as the therapeutic efficacy of Clopidogrel resides exclusively in a single stereochemical configuration[1][3].
Indirect Chiral Separation (Diastereomer Formation): Derivatization with Marfey's Reagent (FDAA) for analysis on standard achiral C18 columns.
Direct Chiral Separation (Chromophore Enhancement): Derivatization with FMOC-Cl for analysis on Chiral Stationary Phases (CSPs).
Strategy A: Indirect Chiral Analysis via Marfey's Reagent (FDAA)
Mechanistic Rationale (Causality)
Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, L-FDAA) is the gold standard for amino acid derivatization prior to reverse-phase HPLC[4]. The reagent reacts with the primary amine of CPG via a Nucleophilic Aromatic Substitution (SNAr) mechanism under mildly basic conditions[5].
Causality of Elution Order: The reaction converts the enantiomeric mixture of CPG into a pair of diastereomers: L-FDAA-(R)-CPG and L-FDAA-(S)-CPG. The (R)-enantiomer (which corresponds to the D-amino acid spatial configuration) forms a diastereomer that exhibits strong intramolecular hydrogen bonding. This bonding effectively shields the molecule's polar functional groups from the solvent, rendering the L-FDAA-(R)-CPG complex significantly less polar than its (S)-counterpart. Consequently, on a hydrophobic C18 column, the (R)-derivative is selectively retained and elutes after the (S)-derivative[4][6].
Figure 1: Mechanistic pathway of FDAA derivatization and subsequent diastereomer resolution.
Reagents and Materials
Reagent
Function
Concentration / Grade
L-FDAA (Marfey's Reagent)
Chiral Derivatizing Agent
1% (w/v) in HPLC-grade Acetone
Sodium Bicarbonate (NaHCO3)
Base Catalyst (pH ~8.5)
1.0 M in Milli-Q Water
Hydrochloric Acid (HCl)
Reaction Quencher
2.0 M in Milli-Q Water
Mobile Phase A
Aqueous Buffer
0.05 M Triethylamine phosphate (pH 3.0)
Mobile Phase B
Organic Modifier
100% HPLC-grade Acetonitrile
Step-by-Step Protocol: FDAA Derivatization
To ensure trustworthiness, this protocol is designed as a self-validating system. Always prepare a "Reagent Blank" (substituting water for the sample) to identify background FDAA artifact peaks.
Sample Preparation: Place 100 µL of a 50 mM CPG sample solution (approx. 5 µmol) into a 1.5 mL amber reaction vial. Causality: Amber vials are utilized to mitigate the known photolytic degradation of dinitrophenyl complexes[6].
Reagent Addition: Add 200 µL of the 1% L-FDAA acetone solution. Causality: This establishes a molar ratio of FDAA to amino acid of approximately 1.4:1, driving the reaction to complete conversion without excessive reagent waste[5].
Base Catalysis: Add 40 µL of 1.0 M NaHCO3. Causality: The SNAr reaction requires the amine to be deprotonated to act as a nucleophile. NaHCO3 provides the optimal pH without being harsh enough to cause racemization of the chiral center[4].
Incubation: Heat the mixture at 40°C for 60 minutes in a dry block heater.
Quenching: Remove the vial from heat and immediately add 20 µL of 2.0 M HCl. Causality: Acidification instantly protonates any unreacted amine, terminating the reaction kinetics and chemically stabilizing the formed diastereomers for HPLC analysis[4][5].
Degassing & Dilution: Allow the sample to rest for 5 minutes to degas (CO2 evolution from neutralized bicarbonate). Dilute with 500 µL of Mobile Phase A prior to injection.
Figure 2: Step-by-step workflow for the indirect chiral analysis of CPG using Marfey's Reagent.
Strategy B: Direct Chiral Analysis via FMOC Derivatization
Mechanistic Rationale
If your laboratory utilizes Chiral Stationary Phases (CSPs) such as polysaccharide-based columns (e.g., Chiralcel OD-H), indirect diastereomer formation is unnecessary[1]. However, native CPG still suffers from poor retention and weak UV absorbance.
Derivatization with 9-fluorenylmethyl chloroformate (FMOC-Cl) attaches a bulky, highly lipophilic, and UV-active fluorenyl group to the amine[7]. Causality: This massive π-electron system maximizes π-π interactions and steric inclusion within the chiral cavities of the CSP, drastically improving both the chiral recognition mechanism and the resolution factor (Rs)[1][3].
Protocol Overview
Reaction: Mix 100 µL of CPG sample (in 0.1 M Borate buffer, pH 8.5) with 100 µL of 15 mM FMOC-Cl in acetonitrile.
Incubation: React at room temperature for 10 minutes.
Quenching: Add 50 µL of 1-adamantanamine (100 mM). Causality: This highly hydrophobic primary amine instantly consumes excess FMOC-Cl, creating a derivative that elutes far later than the CPG peaks, preventing chromatogram interference.
Analysis: Inject onto a Chiralcel OD-H column using a Hexane/Isopropanol (typically 90:10 v/v) mobile phase with UV detection at 254 nm.
Data Presentation & Method Comparison
The following table summarizes the expected chromatographic behavior and system suitability parameters for both derivatization strategies:
Parameter
Strategy A: Indirect (Marfey's / C18)
Strategy B: Direct (FMOC / CSP)
Derivatization Agent
L-FDAA (Marfey's Reagent)
FMOC-Cl / FMOC-OSu
Column Type
Achiral Reverse-Phase (e.g., Spheri-5 RP-18)
Chiral Stationary Phase (e.g., Chiralcel OD-H)
Elution Order
(S)-CPG elutes first, (R)-CPG second
Dependent on specific CSP chiral selector
Detection Wavelength
UV 340 nm
UV 254 nm or Fluorescence (Ex: 260nm, Em: 315nm)
Typical Resolution (Rs)
> 2.0 (Baseline resolution)
> 1.5
Primary Advantage
High resolution on inexpensive, robust columns
Direct enantiomer measurement; fewer reaction steps
References
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247. Available at:[Link]
National Institutes of Health (PMC). LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers. Available at:[Link]
US Patent 2007/0225320 A1. Process for preparing clopidogrel or a salt thereof.
US Patent 2004/0176637 A1. Process for preparation of 2-chlorophenylglycine derivatives and enantiomerically separation.
Advanced Application Note: Incorporation of (R)-2-Amino-2-(2-chlorophenyl)acetic acid Hydrochloride in Peptide Synthesis
Executive Summary The integration of non-natural amino acids into peptide sequences is a cornerstone of modern drug discovery, designed to enhance target affinity, structural rigidity, and pharmacokinetic stability ([1])...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The integration of non-natural amino acids into peptide sequences is a cornerstone of modern drug discovery, designed to enhance target affinity, structural rigidity, and pharmacokinetic stability ([1]). (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (also known as D-2-chlorophenylglycine HCl, CAS: 86169-24-6) is a highly specialized chiral building block[2].
This application note provides a comprehensive, self-validating methodology for researchers aiming to incorporate this sterically demanding, unnatural amino acid into peptide sequences using Solid-Phase Peptide Synthesis (SPPS).
Mechanistic Insights: The "Why" Behind the Chemistry
Successful incorporation of D-2-chlorophenylglycine requires an understanding of its unique physicochemical constraints:
Stereochemical & Conformational Rigidity: The D-(+) configuration inherently resists degradation by endogenous proteases, which selectively cleave L-amino acid peptide bonds[1]. Furthermore, the bulky phenylglycine backbone heavily restricts the
ϕ
and
ψ
dihedral angles, inducing highly stable secondary structures such as
β
-turns.
Halogen Bonding: The ortho-chloro substitution acts as a potent halogen bond donor. This allows the peptide to form orthogonal interactions with target receptor carbonyls, significantly improving pharmacodynamics.
The Steric Barrier: The ortho-chloro group creates a massive steric shield around the
α
-carbon. Standard coupling reagents (e.g., HBTU or DCC) often fail to achieve complete aminolysis due to this hindrance, leading to truncated deletion sequences ([3]). To overcome this, highly reactive uronium salts like HATU or carbodiimide/oxime systems (DIC/OxymaPure) must be deployed to force the reaction forward ([4]).
Fig 1: Mechanistic pathway of HATU-mediated activation overcoming steric hindrance via 7-aza effect.
Quantitative Data & Reagent Selection
Selecting the correct coupling reagent is the most critical variable when handling D-2-chlorophenylglycine. The table below summarizes the causality behind reagent selection for sterically hindered amino acids.
Table 2: Comparative Coupling Efficiencies for Hindered Amino Acids
Coupling Reagent
Chemical Class
Relative Efficiency
Racemization Risk
Mechanistic Advantage
HBTU
Benzotriazole
Low
Moderate
Standard OBt esterification; insufficient for bulky side chains.
HATU
Azabenzotriazole
Very High
Low
Utilizes the 7-Aza effect (anchimeric assistance) to accelerate aminolysis.
DIC / Oxyma
Carbodiimide / Oxime
High
Very Low
Forms highly reactive Oxyma esters; excellent for green SPPS workflows.
Experimental Protocols
Because the raw material is supplied as a hydrochloride salt, it cannot be directly subjected to standard Fmoc-SPPS. The workflow requires a two-phase approach: (1) Free-basing and Fmoc-protection, followed by (2) Sterically optimized SPPS coupling.
Fig 2: End-to-end workflow for the preparation and SPPS incorporation of D-2-chlorophenylglycine.
Protocol 1: Free-Basing and Fmoc-Protection
Causality: The HCl salt must be neutralized to liberate the
α
-amine, allowing it to act as a nucleophile against Fmoc-OSu. Sodium carbonate (
Na2CO3
) is utilized to maintain a mildly basic pH (approx. 9.0) that prevents premature precipitation of the amino acid while avoiding base-catalyzed racemization.
Dissolution: Suspend 10 mmol of (R)-2-Amino-2-(2-chlorophenyl)acetic acid HCl in 20 mL of a 10% aqueous
Na2CO3
solution. Stir at 0°C (ice bath) until fully dissolved.
Fmoc Addition: Dissolve 11 mmol (1.1 eq) of Fmoc-OSu in 20 mL of 1,4-dioxane. Add this solution dropwise to the aqueous amino acid mixture over 30 minutes while maintaining the temperature at 0°C.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.
Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using an EtOAc/Hexane (1:1) eluent. Stain with Ninhydrin. The complete disappearance of the baseline primary amine spot validates that Fmoc protection is complete.
Workup: Acidify the mixture to pH 2.0 using 1M HCl (careful:
CO2
evolution). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate in vacuo to yield Fmoc-(R)-2-Amino-2-(2-chlorophenyl)acetic acid.
Protocol 2: Sterically Optimized SPPS Coupling
Causality: The ortho-chloro group severely restricts the trajectory of the incoming resin-bound amine. We employ HATU to leverage the "7-aza effect," where the nitrogen atom at position 7 of the HOAt leaving group forms an intramolecular hydrogen bond with the incoming amine, effectively lowering the transition state energy and accelerating aminolysis ([5]).
Resin Preparation: Swell the peptide-resin (e.g., Rink Amide AM resin, 0.1 mmol scale) in DMF for 30 minutes. Deprotect the N-terminal Fmoc group using 20% Piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5 x 1 min).
Activation: In a separate vial, dissolve 0.4 mmol (4 eq) of the Fmoc-protected D-2-chlorophenylglycine and 0.38 mmol (3.8 eq) of HATU in minimal DMF.
Base Addition: Add 0.8 mmol (8 eq) of N,N-Diisopropylethylamine (DIPEA) to the activation vial. Stir for 2 minutes to pre-activate the carboxyl group into the OAt active ester.
Coupling: Transfer the activated solution to the resin. Agitate at room temperature for 3 hours (significantly longer than the standard 45-minute coupling due to steric bulk).
Self-Validation Checkpoint: Perform a Kaiser Test on a micro-cleaved sample of the resin.
Result A (Colorless/Yellow bead): Coupling is complete. Proceed to the next synthesis step.
Result B (Blue bead): Incomplete coupling. Do not proceed. Trigger a mandatory double-coupling contingency using DIC/OxymaPure (4 eq each) for an additional 2 hours to force completion.
References
Nova One Advisor. Global Unnatural Amino Acids Market Size, Share, Forecast Report. Retrieved from:[Link]
PeptideChemistry.org. HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Retrieved from: [Link]
The Journal of Organic Chemistry (ACS Publications). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Retrieved from:[Link]
Application Note & Protocol: Enzymatic Kinetic Resolution of Chlorophenylglycine for Pharmaceutical Synthesis
Abstract Optically pure α-amino acids are critical chiral building blocks in the pharmaceutical industry. (S)-2-chlorophenylglycine, for instance, is a key intermediate in the synthesis of the widely used antiplatelet ag...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Optically pure α-amino acids are critical chiral building blocks in the pharmaceutical industry. (S)-2-chlorophenylglycine, for instance, is a key intermediate in the synthesis of the widely used antiplatelet agent, Clopidogrel.[1][2] This application note provides a comprehensive guide to the experimental setup for the enzymatic kinetic resolution of racemic chlorophenylglycine. We will delve into the rationale behind experimental choices, present a detailed, step-by-step protocol for the resolution process using immobilized Penicillin G Acylase (PGA), and outline the analytical methods for monitoring the reaction and determining enantiomeric excess. This guide is intended for researchers, scientists, and drug development professionals seeking a robust and efficient method for producing enantiomerically pure chlorophenylglycine.
Introduction: The Significance of Chirality and Enzymatic Resolutions
Many therapeutic agents are chiral molecules, and often only one enantiomer is responsible for the desired pharmacological effect, while the other may be inactive or even cause adverse effects. Consequently, regulatory bodies worldwide necessitate the development of stereospecific drugs. The kinetic resolution of racemates is a widely employed strategy to obtain single enantiomers. Among the various methods, enzymatic kinetic resolution stands out due to its high enantioselectivity, mild reaction conditions, and environmental friendliness.[3]
This protocol focuses on the kinetic resolution of racemic 2-chlorophenylglycine. The core principle involves the use of an enzyme that selectively catalyzes the reaction of one enantiomer in the racemic mixture, leaving the other enantiomer unreacted. This difference in reaction rates allows for the separation of the two enantiomers.[3]
The Biocatalyst of Choice: Penicillin G Acylase (PGA)
Penicillin G Acylase (E.C. 3.5.1.11) is a robust and commercially available enzyme traditionally used in the production of 6-aminopenicillanic acid for semi-synthetic penicillins.[4] However, its application has expanded to the kinetic resolution of various racemic compounds, including α-amino acids.[1] For the resolution of chlorophenylglycine, the racemic mixture is first derivatized, typically through N-acetylation, to yield N-acyl-DL-chlorophenylglycine.[5] PGA then selectively hydrolyzes the N-acyl group of the L-enantiomer, yielding the free L-amino acid and leaving the N-acyl-D-amino acid unreacted.[2][5]
The Merits of Immobilization
To enhance the stability, reusability, and ease of separation of the enzyme from the reaction mixture, immobilization is a highly recommended strategy.[6][7] Immobilizing PGA on a solid support, such as Eupergit C, allows for its repeated use in multiple reaction cycles without significant loss of activity, making the process more cost-effective and suitable for industrial applications.[1]
Experimental Workflow: A Visual Overview
The overall experimental workflow for the enzymatic kinetic resolution of chlorophenylglycine is depicted below. This process begins with the preparation of the racemic N-acyl substrate, followed by the enzymatic resolution, and concludes with the separation of the desired enantiomer and analysis of its optical purity.
Technical Support Center: Solubilization Strategies for (R)-2-Amino-2-(2-chlorophenyl)acetic acid
Introduction & Mechanistic Overview (R)-2-Amino-2-(2-chlorophenyl)acetic acid (also known as D-2-chlorophenylglycine) is a highly valuable chiral intermediate, most notably utilized in the asymmetric synthesis of the ant...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Overview
(R)-2-Amino-2-(2-chlorophenyl)acetic acid (also known as D-2-chlorophenylglycine) is a highly valuable chiral intermediate, most notably utilized in the asymmetric synthesis of the antithrombotic drug clopidogrel[1].
Because it is an
α
-amino acid, it exists primarily as a zwitterion in its solid state and in neutral aqueous solutions. The strong electrostatic intermolecular forces (ionic lattice energy) between the protonated amino group (-NH3+) and the deprotonated carboxylate (-COO-) make it highly soluble in water and highly insoluble in non-polar or weakly polar organic solvents (e.g., dichloromethane, diethyl ether, ethyl acetate)[2][3]. Overcoming this barrier is the first critical step in utilizing this compound for downstream organic synthesis.
Troubleshooting Guide & FAQs
Q1: I am trying to run a coupling reaction in dichloromethane (DCM), but my (R)-2-Amino-2-(2-chlorophenyl)acetic acid simply floats as a white suspension. How can I force it into solution?A: Direct dissolution in low-polarity solvents like DCM is thermodynamically unfavorable due to the high lattice energy of the zwitterion.
Causality: To dissolve the compound, you must disrupt the zwitterionic network by removing either the positive or negative charge.
Solution: You have two primary chemical strategies depending on your downstream needs:
Mask the Carboxylic Acid: Convert it to a methyl ester (e.g., (R)-2-chlorophenylglycine methyl ester hydrochloride). This eliminates the zwitterion, rendering it highly soluble in DCM and methanol[4].
Mask the Amine: Introduce a tert-butyloxycarbonyl (Boc) protecting group to form (R)-N-Boc-2-chlorophenylglycine. The bulky, lipophilic Boc group drastically increases solubility in organic solvents like ethyl acetate and THF[1].
Q2: I cannot chemically modify the substrate yet. Are there any organic solvents that will dissolve the unmodified amino acid?A: Yes, but you must use highly polar, hydrogen-bond-disrupting solvents.
Causality: Solvents with high dielectric constants and strong hydrogen-bond acceptor properties can solvate the zwitterionic charges without requiring chemical derivatization.
Solution: Use Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP). Gentle heating (40-50°C) may be required to achieve workable concentrations (e.g., 0.1-0.5 M). Note that removing these solvents post-reaction requires high vacuum or extensive aqueous washing.
Q3: During the esterification process with methanol and thionyl chloride, my reaction mixture turned yellow and impurities formed. What went wrong?A: Thionyl chloride (
SOCl2
) is a harsh reagent that can cause localized overheating and side reactions if added too rapidly.
Causality: The exothermic reaction between
SOCl2
and methanol generates HCl gas and intense heat. If the temperature exceeds 10°C during addition, the chlorophenyl ring or the
α
-carbon can undergo unwanted side reactions or racemization.
Solution: Ensure the reaction flask is submerged in an ice-salt bath (-5°C to 0°C) and add
SOCl2
dropwise. Maintain strict temperature control. Alternatively, use the sulfuric acid/methanol method, which is milder and widely used in industrial clopidogrel synthesis[4].
Quantitative Solubility Profile
The following table summarizes the expected solubility behavior of unmodified versus chemically modified forms of the compound to aid in solvent selection:
Protocol A: Synthesis of (R)-2-Chlorophenylglycine Methyl Ester Hydrochloride
Purpose: To disrupt the zwitterion by esterifying the C-terminus, enabling solubility in halogenated solvents for subsequent clopidogrel synthesis steps[4].
Step-by-Step Methodology:
Preparation: Equip a 500 mL 3-neck round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel. Ensure all glassware is oven-dried.
Suspension: Add 20.0 g of (R)-2-Amino-2-(2-chlorophenyl)acetic acid to 200 mL of anhydrous methanol. The mixture will be a cloudy suspension.
Acidification (The Causality Step): Cool the flask to 0°C using an ice bath. Slowly add 15 mL of concentrated sulfuric acid (
H2SO4
) dropwise over 30 minutes. Self-Validation: The suspension will begin to clear as the zwitterion is protonated to the highly soluble cationic form.
Reflux: Heat the reaction mixture to reflux (approx. 67.5°C) for 12-15 hours[4].
Monitoring: Monitor via TLC (Eluent: DCM/MeOH 9:1). The starting material spot (baseline) should disappear completely.
Workup: Cool to room temperature and concentrate the solvent under reduced pressure. Neutralize carefully with saturated aqueous
NaHCO3
to pH 7.5, then extract with DCM (3 x 100 mL).
Isolation: The DCM layer will easily dissolve the free base ester. Dry over anhydrous
Na2SO4
, filter, and bubble anhydrous HCl gas (or add 4M HCl in dioxane) to precipitate the highly pure methyl ester hydrochloride salt.
Protocol B: N-Boc Protection for Lipophilic Solubilization
Purpose: To mask the polar amine, making the compound highly soluble in standard organic solvents for peptide coupling or enzymatic resolution[1].
Step-by-Step Methodology:
Biphasic Setup: In a 250 mL flask, dissolve 10.0 g of (R)-2-Amino-2-(2-chlorophenyl)acetic acid in 50 mL of 1M aqueous NaOH and 50 mL of 1,4-dioxane. Causality: The NaOH deprotonates the carboxylate, pulling the compound entirely into the aqueous phase, while dioxane provides a miscible organic environment for the Boc anhydride.
Reagent Addition: Cool to 0°C. Add 14.0 g of Di-tert-butyl dicarbonate (
Boc2O
) dropwise.
Reaction: Stir at room temperature for 16 hours. Maintain pH ~9 by adding 1M NaOH if necessary.
Workup & Extraction: Wash the mixture with hexanes (50 mL) to remove unreacted
Boc2O
.
Precipitation: Acidify the aqueous layer to pH 2-3 using 1M
KHSO4
. Self-Validation: A white precipitate of the N-Boc protected amino acid will form immediately, as it is insoluble in acidic water.
Organic Solubilization: Extract the precipitate with Ethyl Acetate (3 x 50 mL). The compound will now dissolve effortlessly in the organic layer.
Drying: Dry the combined EtOAc layers over
MgSO4
, filter, and evaporate to yield the pure (R)-N-Boc-2-chlorophenylglycine.
Decision Workflow Visualization
Caption: Decision matrix for selecting a solubilization strategy for (R)-2-Amino-2-(2-chlorophenyl)acetic acid.
References
ResearchGate. "Chemo-enzymatic approach to the synthesis of the antithrombotic clopidogrel". ResearchGate Publications. URL:[Link]
Patsnap. "Process for preparing clopidogrel". Patsnap Patent Database. URL:[Link]
Addressing inconsistent reaction yields in large-scale synthesis
Process Chemistry Technical Support Center: Troubleshooting Inconsistent Yields in Large-Scale Synthesis Welcome to the Process Chemistry Technical Support Center. Scaling up chemical synthesis from the benchtop (milligr...
Author: BenchChem Technical Support Team. Date: April 2026
Process Chemistry Technical Support Center: Troubleshooting Inconsistent Yields in Large-Scale Synthesis
Welcome to the Process Chemistry Technical Support Center. Scaling up chemical synthesis from the benchtop (milligrams/grams) to pilot or manufacturing scales (kilograms/tons) frequently introduces non-linear physical phenomena that degrade reaction yields, selectivity, and safety. This guide provides actionable, scientifically grounded troubleshooting protocols for researchers, process chemists, and drug development professionals.
Section 1: Core Troubleshooting Guide (FAQs)
Q1: Why does my highly exothermic reaction stall or yield unexpected byproducts upon scale-up from 100 mL to 50 L?
Causality & Mechanism: The root cause is almost always heat transfer limitations. In a laboratory flask, the surface-area-to-volume (A/V) ratio is extremely high, allowing rapid dissipation of reaction enthalpy to the surroundings. As reactor volume increases by the cube of the radius (
r3
), the surface area only increases by the square (
r2
)[1]. Consequently, the A/V ratio plummets. If the heat generation rate exceeds the jacket cooling capacity, localized "hotspots" form. These thermal gradients alter the Arrhenius kinetics of the system, disproportionately accelerating higher-activation-energy side reactions or causing thermal degradation of sensitive intermediates[2].
Resolution: You must quantify the heat evolution rate using Reaction Calorimetry (RC1) before scaling[3]. By determining the overall heat transfer coefficient (
U
) and the adiabatic temperature rise (
ΔTad
), you can transition from a batch process to a semi-batch process. This uses reagent dosing as a self-validating thermal control mechanism: if the temperature deviates from the isothermal setpoint, dosing is automatically paused, preventing byproduct formation and thermal runaway[4].
Q2: Why is my biphasic reaction (e.g., phase-transfer catalysis) yield dropping by 30% at pilot scale despite identical stoichiometry?
Causality & Mechanism: This is a classic mass transfer limitation. In biphasic systems, the reaction occurs at or near the liquid-liquid interface. The overall reaction rate is governed by the volumetric mass transfer coefficient (
kLa
). At the bench scale, magnetic stirring generates intense micro-mixing and high shear, creating a massive interfacial area (
a
). At the 50 L scale, standard overhead impellers primarily provide macro-mixing (bulk fluid movement) but often fail to provide sufficient meso- and micro-mixing[2]. As a result, the interfacial area shrinks, and the process becomes mass-transfer limited rather than kinetically limited[5].
Resolution: Conduct scale-down mixing studies to determine the minimum agitation speed required to maintain the kinetic regime. Alternatively, transition the process to a continuous flow microreactor, which inherently provides high mass transfer rates due to narrow channel dimensions and precise hydrodynamics[6].
Logical workflow for diagnosing and resolving scale-up yield drops.
Methodology 1: Thermal Hazard and Heat Flow Characterization (Reaction Calorimetry)
Purpose: To establish a self-validating thermal profile where the cooling capacity of the plant reactor dictates the maximum safe reagent accumulation[7].
Baseline Calibration: Load the reaction calorimeter (e.g., RC1) with the solvent and starting materials. Calibrate the heat transfer coefficient (
U
) using a calibration heater before initiating the reaction.
Isothermal Dosing: Dose the limiting reagent at a controlled rate while maintaining a strict isothermal setpoint. Continuously record the heat flow (
qr
)[8].
Integration & Accumulation Analysis: Integrate the heat flow curve to determine the total heat of reaction (
ΔHrxn
). Calculate the thermal accumulation—the unreacted, potentially hazardous energy stored in the vessel at any given time.
Post-Reaction Calibration: Perform a second calibration post-reaction to account for changes in viscosity and specific heat capacity.
Scale-Up Projection (Self-Validation): Apply the Wilson method to separate the reactor film resistance from the overall thermal resistance[7]. Model the plant reactor's cooling capacity against the lab-derived
qr
. Validation logic: If
qr
exceeds plant capacity, lower the simulated dosing rate until the system self-validates as thermally stable.
Methodology 2: Validating Mixing Efficiency in Biphasic Systems
Purpose: To decouple chemical kinetics from mass transfer limitations, ensuring reproducibility across scales[5].
Stirring Speed Sweep: In a lab-scale automated reactor, run the biphasic reaction at varying agitation speeds (e.g., 200, 400, 600, 800 RPM).
Kinetic Profiling: Sample the reaction at regular intervals and plot conversion vs. time for each RPM setting.
Regime Identification (Self-Validation): Identify the RPM threshold where the reaction rate no longer increases. Validation logic: Below this threshold, the reaction is mass-transfer limited; above the plateau, the reaction self-validates as kinetically limited[5].
Scale-Up Translation: Calculate the power input per unit volume (
P/V
) or the impeller tip speed at the kinetic threshold. Use these dimensionless numbers to specify the agitation requirements for the pilot-scale reactor[2].
Section 3: Quantitative Data Summaries
To illustrate why bench-scale assumptions fail at scale, the following table summarizes the non-linear scaling of physical parameters.
Parameter
Lab Scale (100 mL)
Pilot Scale (50 L)
Manufacturing (5,000 L)
Impact on Synthesis
Surface Area / Volume (A/V)
~ 100 m⁻¹
~ 10 m⁻¹
~ 2 m⁻¹
Exponentially reduces heat transfer efficiency; increases thermal runaway risk[2].
Typical Mixing Time
1 - 5 seconds
10 - 30 seconds
1 - 5 minutes
Causes localized concentration gradients (hotspots); promotes side reactions[5].
Heat Transfer Coefficient (
U
)
200 - 400 W/(m²·K)
100 - 250 W/(m²·K)
50 - 150 W/(m²·K)
Severely limits the ability to maintain isothermal conditions during exotherms[7].
Impeller Shear Rate
High (Uniform)
Moderate (Variable)
Low (Highly Variable)
Reduces interfacial area in biphasic reactions, lowering mass transfer (
kLa
)[2].
Section 4: Advanced FAQs
Q3: Can I just increase the stirring speed at the pilot scale to solve mass transfer issues?
Answer: No. Simply increasing the RPM of a large-scale impeller drastically increases the power consumption (which scales with the cube of the impeller speed) and introduces immense mechanical shear. This can lead to the mechanical degradation of sensitive catalysts, unwanted emulsification of biphasic systems, or excessive heat generation from mechanical friction[2]. Instead, optimize the impeller geometry (e.g., using a Rushton turbine for gas-liquid dispersion) or adjust the baffle configuration to convert rotational flow into turbulent mixing.
Q4: How do continuous flow reactors solve these scale-up issues?
Answer: Continuous flow chemistry circumvents batch scale-up issues by changing the paradigm from "scaling up" (increasing vessel size) to "scaling out" (running a small channel continuously or numbering-up channels)[9]. Microreactors possess massive A/V ratios (often >10,000 m⁻¹), enabling near-instantaneous heat dissipation and extremely efficient mixing via secondary flow structures[10]. This allows chemists to operate safely in high-temperature, high-pressure regimes that would be catastrophic in a batch vessel[6].
Batch scale-up vs. Continuous flow scale-out paradigms.
Section 5: References[3] Reaction Calorimetry: Customizable Technique for Safe Process Scale-Up - fauske.com. Verify Source[8] Reaction Calorimetry - primeprocesssafety.com. Verify Source[5] Stirring the Debate: How Mixing Influences Reproducibility and Efficiency in Synthetic Organic Chemistry - nih.gov.Verify Source[4] Process Safety and Scale-up - helgroup.com. Verify Source[7] Heat Transfer and Process Scale-up - mt.com. Verify Source[10] Chemical reaction engineering, process design and scale-up issues at the frontier of synthesis: flow chemistry - unimi.it. Verify Source[9] Microreactor technology : scale-up of multiphase continuous flow chemistries - mit.edu. Verify Source[1] Scale-Up Processes: Chemical & Pharmaceutical - studysmarter.co.uk.Verify Source[2] Rules of Thumb: Scale-up - thechemicalengineer.com. Verify Source[6] Model-based scale-up and reactor design for solvent-free synthesis of an ionic liquid in a millistructured flow reactor - rsc.org. Verify Source
Technical Support Center: Reducing Impurity Levels in (R)-2-Amino-2-(4-chlorophenyl)acetic Acid Production
Welcome to the Advanced Troubleshooting Portal. This guide is designed for researchers, analytical scientists, and drug development professionals optimizing the synthesis, resolution, and purification of (R)-2-Amino-2-(4...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Troubleshooting Portal. This guide is designed for researchers, analytical scientists, and drug development professionals optimizing the synthesis, resolution, and purification of (R)-2-Amino-2-(4-chlorophenyl)acetic acid (also known as D-4-chlorophenylglycine)[1].
Enantiomeric and chemical purity are paramount for this chiral building block, as impurities can drastically alter the stereochemistry and pharmacological efficacy of downstream active pharmaceutical ingredients (APIs)[2].
Q: Why is my final product contaminated with high levels of the (S)-enantiomer (>1%) after classical diastereomeric resolution?A: Enantiomeric impurities typically arise from two distinct mechanistic failures: kinetic trapping during crystallization or base-catalyzed racemization during liberation[2].
Causality: If the cooling rate during the formation of the diastereomeric salt (e.g., using (+)-10-Camphorsulfonic acid) is too rapid, the more soluble (S)-salt co-precipitates and becomes trapped within the (R)-salt crystal lattice. Furthermore, during the base liberation step, if the pH exceeds 11, the highly acidic alpha-proton (activated by the adjacent electron-withdrawing 4-chlorophenyl and carboxylate groups) is abstracted, leading to racemization[2].
Actionable Fix: Implement a strict cooling ramp (0.5°C/min) and utilize a calibrated pH probe to maintain the pH strictly between 10.0 and 10.5 during NaOH addition[2].
Q: My chiral HPLC chromatogram shows severe peak tailing, masking the (S)-enantiomer impurity peak. How do I resolve this?A: Peak tailing for amphoteric compounds like (R)-2-Amino-2-(4-chlorophenyl)acetic acid is caused by secondary electrostatic interactions between the analyte's amino group and unendcapped, active silanol sites on the chiral stationary phase (CSP)[3].
Causality: The silica backbone of the column interacts directly with the basic amine, causing the analyte to stick and elute slowly, distorting the peak shape[3].
Actionable Fix: Introduce a competing base or an ion-pairing reagent to the mobile phase. Adding 0.1% trifluoroacetic acid (TFA) or 0.1–0.5% triethylamine (TEA) effectively masks these silanol sites, restoring peak symmetry and allowing accurate impurity quantification[3].
Q: I am using an enzymatic synthesis route. Why am I seeing high levels of unreacted nitrile precursors?A: In the enzymatic hydrolysis of dl-4-chlorophenylglycine nitrile to produce the enantiopure acid, incomplete conversion is often due to product inhibition or suboptimal buffer pH degrading the enzyme[4].
Causality: Enzymes like nitrilase are highly sensitive to microenvironmental pH shifts caused by the generation of the carboxylic acid product.
Actionable Fix: Ensure the reaction is strictly buffered (e.g., phosphate buffer at pH 7.5) and consider implementing a dynamic kinetic resolution (DKR) strategy to continuously racemize the unreacted substrate, driving the equilibrium toward the desired (R)-enantiomer[5].
Workflow Visualization
Caption: Workflow for the synthesis and resolution of 4-Chlorophenylglycine.
Self-Validating Experimental Protocols
Protocol A: Optimized Diastereomeric Resolution
Note: (R)-2-Amino-2-(4-chlorophenyl)acetic acid is a hazardous substance causing skin and serious eye irritation. Always perform handling in a ventilated enclosure using appropriate PPE[6].
Salt Formation: Dissolve 1.0 eq of racemic (±)-2-Amino-2-(4-chlorophenyl)acetic acid and 1.0 eq of (+)-10-Camphorsulfonic acid in a heated 80:20 (v/v) ethanol/water mixture[2].
Causality: This specific mixed solvent system provides the optimal thermodynamic differential solubility required to separate the diastereomeric salts[2].
Controlled Crystallization: Cool the mixture at a strict rate of 0.5°C/min to 0–5°C. Stir gently for 12 hours.
Filtration: Filter the precipitate under vacuum. Wash the filter cake with 2 volumes of ice-cold methanol to remove residual mother liquor.
Self-Validating Checkpoint (Crucial): Take a 5 mg aliquot of the wet crystals, liberate the free base in a microcentrifuge tube, and run Chiral HPLC.
Pass Condition: If enantiomeric excess (ee) > 98%, proceed to step 5.
Fail Condition: If ee < 98%, perform a secondary recrystallization in ethanol/water before proceeding. Do not advance to liberation, as mixing enantiomers at the free-base stage is irreversible.
Liberation: Suspend the validated salt in deionized water. Add 1 M NaOH dropwise while continuously monitoring with a calibrated pH probe. Stop exactly at pH 10.5[2].
Isolation: Filter the precipitated free (R)-amino acid, wash with cold water, and dry under vacuum at 40°C.
Protocol B: Chiral HPLC Determination of Enantiomeric Excess (ee)
Mobile Phase Preparation: Prepare a mixture of n-Hexane, 2-Propanol, and Trifluoroacetic Acid (TFA) in a 90:10:0.1 volume ratio[7]. Degas thoroughly.
System Setup: Install a CHIRALPAK® AD-H column (250 x 4.6 mm, 5 µm). Set column temperature to 25°C and flow rate to 1.0 mL/min[7].
Self-Validating System Suitability Test (SST): Inject 10 µL of a racemic standard solution (1 mg/mL).
Validation Metric: The resolution factor (
Rs
) between the (R) and (S) peaks must be
≥2.0
. If
Rs<2.0
, the column is degraded or the mobile phase is improperly mixed. Do not proceed with sample analysis until the SST passes.
Sample Analysis: Inject 10 µL of the sample. Monitor the eluent at a wavelength of 230 nm[7].
Quantification: Calculate ee using the formula:
ee(%)=AreaR+AreaSAreaR−AreaS×100
[7].
Quantitative Data & Impurity Profiling
Impurity Type
Source / Causality
Analytical Detection Method
Acceptable Limit
Corrective Action
(S)-Enantiomer
Co-crystallization, base-catalyzed racemization at pH > 11.
Chiral HPLC (UV 230 nm)
< 0.5%
Slower cooling ramp; strict pH 10.5 control during liberation.
Resolving Agent Residue
Incomplete washing of the filter cake during fractional crystallization.
RP-HPLC,
1
H NMR
< 0.1%
Increase ice-cold methanol wash volumes.
4-Chlorobenzaldehyde
Unreacted precursor from the initial Strecker synthesis[1].
UV/Vis (254 nm)
< 0.1%
Pre-resolution solvent extraction.
Nitrile / Amide Byproducts
Incomplete enzymatic hydrolysis of dl-4-chlorophenylglycine nitrile[4].
LC-MS
< 0.2%
Optimize buffer pH to 7.5; extend incubation time[4].
Diagnostic Logic Tree
Caption: Diagnostic logic tree for identifying and resolving impurity spikes.
Technical Support Center: Optimizing Temperature Control in the Synthesis of (R)-2-Amino-2-(4-chlorophenyl)acetic Acid
Overview Welcome to the Technical Support Center. Synthesizing enantiomerically pure (R)-2-Amino-2-(4-chlorophenyl)acetic acid (also known as D-4-chlorophenylglycine) is a thermodynamically demanding process[1].
Author: BenchChem Technical Support Team. Date: April 2026
Overview
Welcome to the Technical Support Center. Synthesizing enantiomerically pure (R)-2-Amino-2-(4-chlorophenyl)acetic acid (also known as D-4-chlorophenylglycine) is a thermodynamically demanding process[1]. As a critical non-proteinogenic chiral building block for stereospecific active pharmaceutical ingredients (APIs), its enantiomeric purity is paramount[2]. Whether your workflow utilizes enzymatic resolution or classical diastereomeric salt formation, temperature is the master variable dictating both yield and enantiomeric excess (ee).
This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure your synthetic pathways remain robust and reproducible.
Part 1: Quantitative Thermal Parameters & Causality
The following table summarizes the critical temperature thresholds across the synthesis and validation workflows, detailing the mechanistic consequences of thermal deviations.
Process Step
Optimal Temperature
Consequence of Sub-optimal Temperature
Causality / Mechanism
Enzymatic Resolution (Acylase)
25–37 °C
< 25 °C: Reaction stalls.> 40 °C: Drastic drop in ee%.
Elevated temperatures denature the enzyme's active site and increase the kinetic rate of non-selective, spontaneous background hydrolysis[1].
Diastereomeric Salt Formation
60–80 °C
< 60 °C: Incomplete dissolution.
Fails to completely dissolve the racemic mixture and the resolving agent, preventing uniform thermodynamic equilibration of the salt pairs[3].
Slow cooling maximizes the solubility differential. Rapid crash-cooling forces high supersaturation, kinetically trapping the wrong diastereomer[3].
Chiral HPLC Analysis
25 °C
> 25 °C: Peak broadening and poor baseline resolution.
Increased thermal kinetic energy reduces the analyte's residence time in chiral cavities, lowering the binding enthalpy (ΔH) differences between enantiomers[1][4].
Part 2: Troubleshooting & FAQs
Section A: Enzymatic Resolution Optimization
Q1: During the enzymatic resolution of N-acetyl-(±)-4-chlorophenylglycine, our enantiomeric excess (ee) drops significantly when scaling up from 100 mL to 5 L. Why is this happening, and how do we fix it?A1: This is a classic thermodynamic scaling issue. The enzymatic resolution relies on the selective hydrolysis of the (S)-enantiomer's acyl group by an enzyme such as Penicillin G Acylase, leaving the desired (R)-enantiomer intact[1][5]. The optimal operational window for these acylases is strictly 25–37 °C[1].
Causality: In larger bioreactors, inadequate heat dissipation creates localized thermal micro-environments exceeding 40 °C. This causes partial thermal denaturation of the enzyme (reducing stereoselectivity) and accelerates the background rate of non-enzymatic, spontaneous hydrolysis of both enantiomers.
Self-Validating Solution: Implement a jacketed reactor with a multi-point thermocouple array. Run a parallel "blank" reactor (substrate without enzyme) using the exact same thermal profile. If chiral HPLC detects free amino acid in the blank, your system temperature is too high, and spontaneous hydrolysis is actively compromising your ee.
Section B: Diastereomeric Salt Crystallization
Q2: We are using (+)-10-Camphorsulfonic acid for classical resolution, but the precipitated salt contains a high percentage of the (S)-enantiomer. How does our cooling ramp affect this?A2: The purity of the isolated diastereomeric salt is entirely dependent on managing supersaturation through controlled cooling[3].
Causality: Fractional crystallization relies on the differential solubility between the (R)-amino acid/(+)-camphorsulfonate salt and its (S)-counterpart. If you crash-cool the solution from 80 °C directly to 0 °C, you force the system into a state of extreme supersaturation. This leads to rapid, uncontrolled nucleation where the more soluble (S)-diastereomer co-precipitates (kinetic trapping) within the crystal lattice of the (R)-diastereomer.
Self-Validating Solution: Implement a slow, linear cooling ramp (e.g., 0.5 °C/min). To validate the endpoint, extract a 1 mL aliquot of the mother liquor every 30 minutes and measure its optical rotation. The crystallization is complete and optimal when the optical rotation of the mother liquor plateaus, indicating maximum depletion of the (R)-salt.
Section C: Analytical Validation
Q3: Our chiral HPLC chromatograms show poor baseline resolution between the (R) and (S) enantiomers. Could the column temperature be the culprit?A3: Absolutely. Chiral separation is highly sensitive to column temperature[4].
Causality: Separation on macrocyclic glycopeptide chiral stationary phases relies on transient, stereoselective non-covalent interactions (hydrogen bonding, dipole stacking). Elevated temperatures increase the kinetic energy of the analytes, overcoming these weak interactions and minimizing the binding enthalpy differences required for separation.
Solution: Strictly maintain the column compartment at 25 °C[1][4].
Part 3: Self-Validating Experimental Protocols
Protocol 1: Enzymatic Resolution of N-Acetyl-(±)-4-chlorophenylglycine
Substrate Preparation: Suspend the racemic N-acetylated substrate in a pH-controlled phosphate buffer (pH 7.5).
Thermal Equilibration: Bring the reactor strictly to 30 °C using a circulating water bath. Control Step: Verify temperature uniformity across the vessel to prevent localized hot spots.
Enzymatic Hydrolysis: Introduce the acylase enzyme. Maintain the reaction at 30 °C with gentle stirring[1].
In-Process Validation: Pull aliquots every 2 hours. Quench with 0.1% formic acid and analyze via chiral HPLC (Column at 25 °C)[4]. The reaction is complete when the (S)-enantiomer peak is fully hydrolyzed to the free amino acid, while the (R)-N-acetyl peak remains untouched.
Isolation: Separate the unreacted (R)-N-acetyl derivative, then subject it to controlled acid hydrolysis at elevated temperatures to yield the final (R)-2-Amino-2-(4-chlorophenyl)acetic acid[5].
Protocol 2: Diastereomeric Resolution via (+)-10-Camphorsulfonic Acid
Dissolution: In a jacketed vessel, dissolve 1 equivalent of racemic 2-Amino-2-(4-chlorophenyl)acetic acid in methanol. In a separate vessel, dissolve 1 equivalent of (+)-10-Camphorsulfonic acid in a minimal volume of warm deionized water (approx. 60 °C)[3].
Salt Formation: Slowly add the resolving agent to the amino acid solution under constant stirring. Maintain at room temperature for 1–2 hours to ensure complete thermodynamic equilibration of the salt pairs[3].
Controlled Nucleation (Cooling): Program the reactor to cool at a rate of 0.5 °C/min down to 0–5 °C[3]. Validation: Monitor the mother liquor's optical rotation until it plateaus.
Isolation: Collect the precipitated crystals via vacuum filtration and wash with cold methanol (pre-chilled to 0 °C) to prevent re-dissolution[3].
Liberation: Suspend the salt in deionized water and slowly add 1 M NaOH until the pH reaches 10–11. The free (R)-2-Amino-2-(4-chlorophenyl)acetic acid will precipitate[3]. Filter, wash with cold water, and dry under vacuum.
Part 4: Visualized Workflows
Workflow for enzymatic resolution highlighting critical thermal thresholds and failure modes.
Temperature-dependent fractional crystallization workflow for diastereomeric resolution.
Challenges in the fractional crystallization of diastereomeric salts
Welcome to the Technical Support Center for Chiral Resolution . As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize th...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Chiral Resolution . As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the classical fractional crystallization of diastereomeric salts.
Classical resolution relies on reacting a racemic mixture with an enantiomerically pure resolving agent to form a pair of diastereomeric salts. Because diastereomers possess distinct physicochemical properties (unlike enantiomers), they can be separated based on solubility differences. Below is the fundamental workflow governing this process.
Fig 1: General workflow for chiral resolution via diastereomeric salt formation.
Diagnostic Troubleshooting Guides (FAQs)
Q1: My diastereomeric salt is "oiling out" instead of forming crystals. What causes this and how can I fix it?
Mechanistic Causality: Oiling out (liquid-liquid phase separation) occurs when a highly supersaturated solute separates as a viscous, disordered liquid phase rather than forming an ordered crystal lattice . This typically happens when the crystallization temperature is above the melting point of the diastereomeric salt in the chosen solvent system, pushing the operating point into a metastable liquid-liquid demixing zone within the ternary phase diagram .
Targeted Solutions:
Dilute the Solution: Add more of the primary solvent to reduce the supersaturation level, moving the system out of the demixing zone .
Lower the Temperature: Conduct the crystallization at a lower temperature, provided it remains above the freezing point of the solvent .
Seeding: Introduce seed crystals of the desired diastereomeric salt to bypass the kinetic barrier of nucleation and promote ordered growth .
Solvent Exchange: Switch to a solvent system where the salt has a higher melting point or lower solubility, altering the phase diagram to avoid the oiling-out region .
Fig 2: Diagnostic decision tree for resolving oiling out during crystallization.
Q2: The Enantiomeric Excess (ee) of my crystallized salt is unacceptably low. How do I improve the resolution?
Mechanistic Causality: Low enantiomeric excess usually stems from one of three thermodynamic or kinetic failures:
Co-precipitation: Rapid cooling kinetically traps the more soluble diastereomer within the crystal lattice of the less soluble one .
Solid Solutions: The two diastereomeric salts have highly similar crystal structures, causing them to co-crystallize as a solid solution with a changing ratio of diastereomers rather than fractionally separating .
Eutectic Limitations: The system has reached its eutectic composition, where both diastereomers precipitate simultaneously .
Targeted Solutions:
Controlled Cooling: Implement a slow, linear, or cubic cooling ramp to maintain a low level of supersaturation, favoring the exclusive growth of the less soluble salt .
Recrystallization: Perform a secondary crystallization (reslurrying) on the enriched solid to upgrade the optical purity .
Change Resolving Agent: If a solid solution is forming, switch to a resolving agent with a different steric bulk to disrupt the structural similarity .
Q3: I am getting very low yields, or no crystals are forming at all. What is the barrier?
Mechanistic Causality: A complete lack of crystallization indicates either thermodynamic undersaturation (the salt is too soluble in the chosen solvent) or kinetic hindrance (high activation energy for nucleation) .
Targeted Solutions:
Anti-Solvent Addition: Gradually add an anti-solvent (e.g., diethyl ether or hexane) to a solution of the salt in a good solvent (e.g., methanol) to lower the overall solubility .
Induce Nucleation: Gently scratch the inside of the glass flask with a glass rod. The microscopic glass fragments provide high-energy surfaces that act as nucleation sites .
Q4: How do polymorphism and solvate formation affect my chiral resolution?
Mechanistic Causality: Diastereomeric salts can crystallize in multiple polymorphic forms or incorporate solvent molecules into their lattice (solvates/hydrates) . Different polymorphs have different solubilities. If a metastable polymorph nucleates first, it may have a solubility too close to the undesired diastereomer, ruining the separation efficiency.
Targeted Solutions:
Maintain strict control over hydrodynamics (stirring rate) and temperature to consistently favor the thermodynamically stable polymorph.
Screen solvents carefully; avoid solvents that form strong hydrogen bonds if solvate formation is undesirable, or intentionally use them if a specific solvate provides better chiral discrimination .
Quantitative Data: Selection of Chiral Resolving Agents
Selecting the correct resolving agent is the most critical variable in classical resolution. The table below summarizes commonly utilized resolving agents, their properties, and ideal applications based on historical high-throughput screening data .
Resolving Agent
Type
pKa
Typical Target Substrate
Key Advantages & Mechanistic Traits
L-(+)-Tartaric Acid
Dicarboxylic Acid
2.98, 4.34
Primary / Secondary Amines
Inexpensive, widely documented; forms robust hydrogen-bonded networks .
(S)-Mandelic Acid
α
-Hydroxy Acid
3.41
Primary Amines
Often provides high enantiomeric excess in a single crystallization; excellent steric discrimination .
Naturally occurring; highly effective for acidic racemates due to complex rigid structures .
Experimental Protocol: Self-Validating Resolution System
To ensure a trustworthy and reproducible workflow, below is a standardized, self-validating methodology for the classical resolution of a primary amine ((±)-1-phenylethylamine) using L-(+)-tartaric acid . The success of this protocol validates itself: the precise stoichiometric formation of the less soluble (S)-amine-(L)-tartrate salt naturally dictates the high yield and purity of the isolated enantiomer.
Step 1: Salt Formation
Dissolve 0.1 mol of L-(+)-tartaric acid in 150 mL of boiling methanol.
In a separate Erlenmeyer flask, dissolve 0.1 mol of (±)-1-phenylethylamine in 50 mL of methanol.
Slowly add the amine solution to the boiling tartaric acid solution under continuous, vigorous stirring to prevent local supersaturation .
Step 2: Controlled Crystallization
Remove the flask from the heat source.
Allow the mixture to cool slowly to room temperature over 12–16 hours without agitation. Causality: Slow cooling prevents the co-precipitation of the more soluble (R)-amine-(L)-tartrate salt, promoting the growth of large, pure prismatic crystals of the (S)-enantiomer salt.
Step 3: Isolation
Filter the resulting crystals using a Büchner funnel under a vacuum.
Wash the filter cake with a small volume (10-15 mL) of ice-cold methanol to remove adhering mother liquor without dissolving the product.
Step 4: Liberation of the Free Amine
Suspend the isolated diastereomeric salt in 50 mL of distilled water.
Slowly add a 50% NaOH solution dropwise until the aqueous layer reaches a pH > 10. Causality: The strong base deprotonates the amine, breaking the salt and liberating the water-insoluble free amine .
Extract the liberated (S)-1-phenylethylamine with diethyl ether (3 x 50 mL).
Step 5: Drying and Analysis
Dry the combined organic layers over anhydrous sodium sulfate.
Filter and evaporate the solvent under reduced pressure.
Determine the enantiomeric excess (ee) using Chiral HPLC.
References
Design of crystallization processes for the resolution of conglomerate-forming chiral compounds exhibiting oiling out. American Chemical Society. URL:[Link]
Phase Diagram of a Chiral Substance Exhibiting Oiling Out in Cyclohexane. ResearchGate. URL: [Link]
Why Is the Resolution of Certain Racemic Modifications Inefficient? Formation of Diastereomeric Double Salts of Brucinium. ACS Publications. URL:[Link]
Possibilities of Exploiting Kinetic Control in the Continuous Fractional Crystallization of Diastereomeric Mixtures. MDPI. URL: [Link]
CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate. URL:[Link]
6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. URL:[Link]
Optimization
Forced degradation studies of (R)-2-Amino-2-(4-chlorophenyl)acetic acid
Welcome to the Technical Support Center for forced degradation and stability-indicating method (SIM) development. As a Senior Application Scientist, I have designed this hub to guide you through the rigorous requirements...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for forced degradation and stability-indicating method (SIM) development. As a Senior Application Scientist, I have designed this hub to guide you through the rigorous requirements of ICH Q1A(R2) and Q1B guidelines for (R)-2-Amino-2-(4-chlorophenyl)acetic acid (also known as D-4-chlorophenylglycine).
Because this non-natural amino acid is a critical chiral building block in pharmaceutical synthesis, understanding its intrinsic chemical stability—particularly its susceptibility to alpha-proton abstraction and subsequent racemization—is paramount. This guide provides field-proven protocols, mechanistic insights, and troubleshooting strategies to ensure your analytical methods are truly stability-indicating.
A compliant forced degradation study must purposefully stress the Active Pharmaceutical Ingredient (API) to identify degradation pathways without completely destroying the molecule. The regulatory "sweet spot" for degradation is typically between 5% and 20%[1].
ICH Q1A(R2) Forced Degradation Workflow for Chiral APIs.
Table 1: Target Stress Conditions and Analytical Focus
Stress Condition
Reagent/Environment
Temperature
Duration
Target Degradation
Primary Analytical Focus
Acidic Hydrolysis
0.1 M - 1.0 M HCl
40°C - 60°C
1 - 7 Days
5% - 20%
RP-HPLC (Chemical purity)
Basic Hydrolysis
0.1 M - 1.0 M NaOH
40°C - 60°C
1 - 7 Days
5% - 20%
Chiral HPLC (Racemization)
Oxidative Stress
1% - 3% H₂O₂
Ambient
2 - 24 Hours
5% - 20%
RP-HPLC-MS (Deamination)
Thermal Stress
Solid State / Solution
60°C - 80°C
7 - 14 Days
5% - 20%
RP-HPLC (Decarboxylation)
Photolysis
UV/Vis Light
Ambient
1.2M lux-hr
5% - 20%
RP-HPLC (Photo-oxidation)
Standard Operating Procedures: Stress Protocols
To ensure a self-validating system, every degradation experiment must be accompanied by a control sample (API in diluent without the stressor) and a blank (stressor without the API)[2].
Protocol A: Hydrolytic Stress (Acid/Base)
Preparation: Dissolve (R)-2-Amino-2-(4-chlorophenyl)acetic acid in a 50:50 water/acetonitrile diluent to a concentration of 1.0 mg/mL.
Stress Application: Aliquot 5 mL of the API solution into two separate light-protected vials. Add 1 mL of 0.1 M HCl to the first (Acid) and 1 mL of 0.1 M NaOH to the second (Base).
Incubation: Seal and incubate at 60°C for 1 to 7 days. Monitor daily.
Quenching (Critical Step): Neutralize the acid sample with 1 mL of 0.1 M NaOH, and the base sample with 1 mL of 0.1 M HCl. Causality: Injecting highly acidic or basic samples will rapidly degrade the silica backbone of your HPLC column and shift retention times.
Analysis: Analyze via RP-HPLC for chemical degradation and Chiral HPLC for racemization.
Protocol B: Oxidative Stress
Preparation: Prepare a 1.0 mg/mL API stock solution.
Stress Application: Add 1 mL of 3% H₂O₂ to 5 mL of the API solution.
Incubation: Incubate at ambient temperature (25°C) in the dark for 2 to 24 hours.
Quenching: Add a stoichiometric excess of sodium bisulfite immediately before injection. Causality: This consumes unreacted peroxides, halting the oxidative deamination process and preventing on-column degradation.
Analysis: Analyze via RP-HPLC-MS.
Protocol C: Thermal and Photolytic Stress
Thermal: Spread solid API evenly in a thin layer (<2 mm) in a Petri dish. Incubate at 60°C and 80°C for up to 14 days. Dissolve to 1.0 mg/mL prior to analysis.
Photolytic: Expose solid API and a 1.0 mg/mL solution to a minimum of 1.2 million lux hours and 200 watt hours/square meter of near-UV light, per ICH Q1B guidelines.
Mechanistic Troubleshooting & FAQs
Understanding the chemical structure of (R)-2-Amino-2-(4-chlorophenyl)acetic acid is the key to interpreting your chromatograms.
Primary Degradation Pathways of (R)-2-Amino-2-(4-chlorophenyl)acetic acid.
Q1: My basic hydrolysis samples show minimal chemical degradation on standard RP-HPLC, but the biological efficacy of the stressed batch dropped significantly. What is happening?A: You are experiencing base-catalyzed racemization. Arylglycines possess a highly acidic alpha-proton due to the electron-withdrawing inductive effect of the 4-chlorophenyl group[3]. Under basic conditions (e.g., 0.1 M NaOH), deprotonation occurs, forming a planar enolate intermediate that reprotonates to form the undesired (S)-enantiomer. Standard RP-HPLC cannot resolve enantiomers. You must use a Chiral Stationary Phase (CSP), such as a polysaccharide-based CHIRALPAK AD-H column, to monitor the enantiomeric excess (ee).
Q2: During oxidative stress with 3% H₂O₂, my API degrades by 45% within 2 hours. How do I achieve the ICH target of 5-20%?A: Over-degradation (>20%) compromises the relevance of the study because it generates secondary degradants that would never form under normal shelf-life conditions[1]. Amino acids are highly susceptible to oxidative deamination, yielding keto acids (e.g., 4-chlorophenylglyoxylic acid). To bring degradation into the 5-20% sweet spot, reduce the stressor concentration (e.g., use 0.5% H₂O₂), lower the temperature to 2-8°C, or shorten the exposure time to 30 minutes.
Q3: I am observing poor mass balance (<90%) during thermal degradation studies. Where is the missing API?A: Poor mass balance indicates that degradation products are either not being detected by your UV detector or are being lost prior to analysis[2]. For this specific amino acid, thermal stress can induce decarboxylation, yielding 4-chlorobenzylamine and CO₂ gas. The physical loss of CO₂ mass directly reduces the theoretical mass balance. Additionally, highly polar degradants might elute in the void volume. Employ an orthogonal detection method, such as LC-MS or a Charged Aerosol Detector (CAD), to capture species with poor UV chromophores.
A Senior Application Scientist's Guide to Purity Analysis: RP-HPLC vs. Chiral Capillary Electrophoresis
In the landscape of pharmaceutical development and quality control, the accurate determination of a compound's purity is paramount. It is a critical quality attribute that directly impacts the safety and efficacy of a dr...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development and quality control, the accurate determination of a compound's purity is paramount. It is a critical quality attribute that directly impacts the safety and efficacy of a drug product. This guide provides an in-depth comparison of two powerful analytical techniques employed for this purpose: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Chiral Capillary Electrophoresis (CCE). As researchers, scientists, and drug development professionals, understanding the nuances, strengths, and limitations of each technique is crucial for selecting the optimal method for your analytical challenge. This guide moves beyond a simple recitation of facts, delving into the causality behind experimental choices to provide a practical, field-proven perspective.
The Imperative of Purity Analysis in Pharmaceuticals
Regulatory bodies like the U.S. Food and Drug Administration (FDA) and guidelines from the International Council for Harmonisation (ICH) mandate rigorous analytical testing to document the identity, strength, quality, and purity of drug substances and products.[1][2] The validation of these analytical procedures is not a mere formality but a scientific necessity to demonstrate that a method is fit for its intended purpose.[3][4][5] This is especially critical for chiral drugs, where one enantiomer may be therapeutically active while the other could be inactive or even harmful.[6][7] Therefore, methods that can resolve and quantify not only process-related impurities and degradation products but also the undesired enantiomer are essential.
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): The Industry Workhorse
RP-HPLC is arguably the most ubiquitous technique in pharmaceutical analysis for purity and assay determination.[8][9] Its robustness, versatility, and high degree of automation have cemented its status as a cornerstone of quality control laboratories.[10]
Principle of Separation
The fundamental principle of RP-HPLC is based on the partitioning of analytes between a non-polar stationary phase (typically silica chemically modified with C18 or C8 alkyl chains) and a polar mobile phase.[11][12] When a sample mixture is introduced, components are separated based on their hydrophobicity; less polar, more hydrophobic compounds interact more strongly with the stationary phase and are retained longer, while more polar compounds have a greater affinity for the mobile phase and elute earlier.[11][13]
For chiral separations, the strategy is adapted. While enantiomers possess identical physical and chemical properties in an achiral environment, they can be resolved by introducing a chiral discriminator. In HPLC, this is most commonly achieved by using a Chiral Stationary Phase (CSP).[7][14] These CSPs create a chiral environment where the two enantiomers form transient diastereomeric complexes with differing stabilities, leading to different retention times and, thus, separation.[15] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are particularly popular due to their broad applicability across various compound classes.[15][16]
Advantages of RP-HPLC for Purity Analysis
High Resolution and Reproducibility: Modern HPLC systems with high-efficiency columns provide excellent separation of complex mixtures with high precision and reproducibility.[10][17]
Versatility: A vast array of stationary phases and mobile phase combinations makes HPLC applicable to a wide range of analytes, from small molecules to large biomolecules like peptides and proteins.[12][17][18]
Scalability: HPLC methods can be scaled up from analytical to preparative scale, allowing for the isolation and purification of compounds.[14][19]
Established Technology: As a mature technique, it is well-understood, and its operation is routine in most analytical laboratories.
Limitations to Consider
Cost: The instrumentation, high-purity solvents, and especially chiral columns can represent a significant financial investment.[12][17]
Solvent Consumption: The continuous flow of mobile phase results in considerable solvent usage and waste generation, posing both cost and environmental concerns.
Method Development: Developing a robust chiral separation method can be time-consuming, often requiring the screening of multiple columns and mobile phase conditions in a trial-and-error approach.[14][16]
Analysis Time: While modern UPLC systems have reduced run times, complex separations can still be lengthy.[17]
Validation of (R)-2-Amino-2-(4-chlorophenyl)acetic acid purity by RP-HPLC
Comparative Validation of RP-HPLC Methodologies for the Purity Assessment of (R)-2-Amino-2-(4-chlorophenyl)acetic Acid Introduction: The Analytical Challenge (R)-2-Amino-2-(4-chlorophenyl)acetic acid, commonly known as D...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Validation of RP-HPLC Methodologies for the Purity Assessment of (R)-2-Amino-2-(4-chlorophenyl)acetic Acid
Introduction: The Analytical Challenge
(R)-2-Amino-2-(4-chlorophenyl)acetic acid, commonly known as D-4-chlorophenylglycine, is a critical non-proteinogenic chiral building block utilized in the synthesis of complex bioactive molecules, including beta-lactam antibiotics and antithrombotic agents[1]. Because its purity directly dictates the efficacy, safety, and yield of the downstream Active Pharmaceutical Ingredient (API), rigorous analytical validation is mandatory.
While chiral HPLC is required for determining enantiomeric excess (ee)[2], Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) remains the gold standard for assessing chemical purity and quantifying related synthetic impurities[3]. However, developing a robust RP-HPLC method for this compound presents unique physicochemical challenges that frequently cause standard validation protocols to fail.
Mechanistic Causality in RP-HPLC: Why Standard Methods Fail
As an Application Scientist, I frequently encounter analytical methods that fail during intermediate precision testing because the fundamental properties of the analyte were ignored during method development. (R)-2-Amino-2-(4-chlorophenyl)acetic acid is a zwitterionic molecule with a highly acidic carboxyl group (pKa ~1.81)[1].
The Causality of Poor Retention and Peak Tailing:
Polarity & Void Volume Elution: At a neutral pH, the molecule exists as a highly polar zwitterion. Standard hydrophobic C18 columns struggle to retain underivatized amino acids in this state, causing them to elute at or near the void volume[4].
Secondary Silanol Interactions: The protonated amine group of the phenylglycine derivative interacts strongly with residual deprotonated silanol groups (-SiO⁻) on the silica stationary phase. This secondary ionic interaction is the primary cause of severe peak tailing (asymmetry factor > 1.5), which destroys resolution and integration accuracy[5].
To create a robust method, we must manipulate this causality. By using a highly acidic mobile phase (e.g., 0.1% Trifluoroacetic acid, pH ~2.0), we suppress the ionization of the carboxylic acid and neutralize the free silanols, driving the molecule into a more hydrophobic cationic state[5].
Fig 1: Mechanism of peak tailing via secondary silanol interactions and its resolution.
Objective Comparison of RP-HPLC Column Chemistries
To establish the most robust method for ICH Q2(R1) validation[6], we compared three distinct column chemistries for the purity analysis of (R)-2-Amino-2-(4-chlorophenyl)acetic acid spiked with a common synthetic impurity, 4-chlorobenzaldehyde.
Relies solely on hydrophobic partitioning; offers limited retention for highly polar amino acids.
Polar-Embedded C18
2.8
1.10
3.5
An embedded amide/carbamate group shields residual silanols, drastically improving peak shape and retention.
Biphenyl Core-Shell
4.1
1.15
4.8
Enhanced π-π interactions with the chlorophenyl ring yield superior retention, selectivity, and baseline resolution.
Verdict: The Biphenyl column provides the most robust retention and highest resolution. The π-π electron interactions specifically target the chlorophenyl ring, making it the superior alternative for validating the chemical purity of this specific derivative.
A reliable protocol must be a self-validating system—meaning the workflow inherently checks its own reliability before generating reportable data. The following methodology details the validation of the RP-HPLC method using a Biphenyl column, strictly adhering to ICH Q2(R1) guidelines for the quantitative testing of impurities[6].
Fig 2: ICH Q2(R1) guided RP-HPLC method validation workflow for chemical purity.
Phase 1: Preparation & Chromatographic Conditions
Materials: (R)-2-Amino-2-(4-chlorophenyl)acetic acid standard (>98.0% purity)[7], 4-chlorobenzaldehyde (impurity standard), HPLC-grade Acetonitrile, Milli-Q Water, and LC-MS grade TFA.
Column: Biphenyl core-shell column (150 mm × 4.6 mm, 2.7 µm).
Mobile Phase: Gradient elution. Phase A: 0.1% TFA in Water; Phase B: 0.1% TFA in Acetonitrile.
Gradient Program: 5% B to 60% B over 15 minutes, hold for 2 min, re-equilibrate at 5% B for 5 min.
Flow Rate: 1.0 mL/min at a column temperature of 30 °C. Detection via UV at 220 nm.
Phase 2: The Self-Validating Workflow (ICH Q2(R1))
System Suitability Testing (SST): Inject a standard solution (100 µg/mL) six times. The system is only deemed valid for the run if the relative standard deviation (RSD) of the peak area is ≤ 2.0%, the resolution (Rs) between the main peak and the closest impurity is > 2.0, and the tailing factor is ≤ 1.5.
Specificity: Inject a blank (diluent), the main analyte, and the impurity standard individually. Confirm that no co-elution occurs and that the blank baseline does not interfere with the analyte retention window.
Linearity and Range: Prepare a minimum of five calibration standards ranging from the Limit of Quantitation (LOQ) to 120% of the target specification limit (e.g., 0.5 µg/mL to 150 µg/mL)[6]. Plot peak area versus concentration and perform linear regression. Acceptance criteria: Correlation coefficient (R²) ≥ 0.999.
Accuracy (Recovery Studies): Spike the drug substance with known amounts of the impurity at 80%, 100%, and 120% of the specification limit[6]. Calculate the percentage recovery for each level. Acceptance criteria: Mean recovery must fall between 95.0% and 105.0%.
Precision (Repeatability): Analyze six independent, homogenous sample preparations at 100% of the test concentration[6]. Calculate the %RSD of the assay results. Acceptance criteria: %RSD ≤ 2.0%.
References
MICROSOLV Technology Corporation. "Phenylglycine and Phenylalanine Separation by HPLC Using Silica‑C." Available at:[Link]
International Council for Harmonisation (ICH). "ICH harmonised tripartite guideline - Validation of analytical procedures: text and methodology Q2(R1)." Available at:[Link]
Comparative Analysis of Chiral Resolving Agents for Profens: A Technical Guide
Introduction: The Stereochemical Imperative in NSAID Development Profens, a widely prescribed class of non-steroidal anti-inflammatory drugs (NSAIDs) including ibuprofen and naproxen, possess a stereogenic center at the...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Stereochemical Imperative in NSAID Development
Profens, a widely prescribed class of non-steroidal anti-inflammatory drugs (NSAIDs) including ibuprofen and naproxen, possess a stereogenic center at the α-carbon of their propionic acid moiety. Within biological systems, the two enantiomers behave as distinct pharmacological agents; the (S)-enantiomer typically acts as the eutomer (therapeutically active at COX enzymes), while the (R)-enantiomer is the distomer 1[1]. Although in vivo chiral inversion can partially convert (R)-ibuprofen to (S)-ibuprofen, administering enantiopure (S)-profens reduces metabolic burden, speeds up onset time, and minimizes off-target effects. Consequently, chiral resolution remains a critical unit operation in pharmaceutical manufacturing.
Mechanistic Causality of Diastereomeric Salt Formation
The most robust and scalable method for separating racemic profens is classical resolution via diastereomeric salt formation 2[2]. When a racemic carboxylic acid reacts with an enantiomerically pure chiral amine base, two diastereomeric salts are formed. Because diastereomers are not mirror images, they possess distinct free energies, lattice energies, and intermolecular interaction networks. These differences manifest as varying solubilities in a chosen solvent system, enabling separation through fractional crystallization.
The thermodynamic control of this process is paramount: slow cooling ensures that the less soluble diastereomer crystallizes preferentially, avoiding the kinetic trapping of the more soluble salt within the crystal lattice.
Comparative Evaluation of Resolving Agents
Selecting the optimal resolving agent requires balancing single-step yield, enantiomeric excess (ee), solvent compatibility, and scalability.
(S)-1-Phenylethylamine (PEA):
PEA is the classical resolving agent for ibuprofen. It forms a highly crystalline salt with (S)-ibuprofen. However, a single crystallization step often yields an ee of only 70–80%, necessitating subsequent recrystallizations to achieve >98% optical purity 3[3].
Cinchona Alkaloids (e.g., Cinchonidine):
Cinchonidine is highly effective for resolving naproxen and other rigid profens. Its bulky, multi-ring alkaloid structure creates a highly discriminatory chiral pocket, leading to a massive solubility differential between the resulting diastereomeric salts 2[2].
N-Alkyl-D-Glucamines (e.g., N-octyl-D-glucamine):
These synthetic carbohydrate derivatives offer superior performance for ibuprofen. The extensive hydrogen-bonding network provided by the glucamine hydroxyl groups drives the formation of a highly stable lattice with (S)-ibuprofen, achieving up to 99% ee in a single step from toluene 4[4].
(S)-Phenylglycinol (via GAS Fractionation):
Used in modern supercritical gas antisolvent (GAS) methods. By using supercritical CO₂ as an antisolvent, (S)-phenylglycinol can resolve ibuprofen with high selectivity. This method replaces large volumes of organic solvents with tunable supercritical fluids, drastically reducing precipitation time 5[5].
Quantitative Data Summary
Resolving Agent
Target Profen
Solvent System
Single-Step Yield (%)
Enantiomeric Excess (ee %)
Scalability & Operational Notes
(S)-1-Phenylethylamine
Ibuprofen
Methanol / Water
~65 - 75%
70 - 80%
Requires 1-2 recrystallizations for >98% ee.
Cinchonidine
Naproxen
Ethyl Acetate / MeOH
~80%
>90%
Excellent crystal habit; highly scalable.
N-octyl-D-glucamine
Ibuprofen
Toluene
~68 - 72%
98 - 99%
Exceptional single-step purity; green potential.
(S)-Phenylglycinol
Ibuprofen
scCO₂ / Methanol
~73%
72% (up to >99% in 3 steps)
Rapid kinetics; requires high-pressure GAS setup.
Self-Validating Experimental Protocols
Protocol A: Classical Resolution of Ibuprofen using (S)-1-Phenylethylamine
This protocol is designed as a self-validating system: by tracking the mass of the recovered eutomer, distomer, and resolving agent, the mass balance confirms the thermodynamic efficiency of the resolution 3[3].
Salt Formation: Dissolve 1.0 eq of racemic ibuprofen in methanol. Slowly add 1.0 eq of (S)-(-)-1-phenylethylamine. Heat to 75–85 °C for 1 hour to ensure complete dissolution.
Causality: Heating prevents localized supersaturation, ensuring the system reaches thermodynamic equilibrium and erases any kinetic seeding.
Crystallization: Allow the flask to cool to room temperature at a controlled rate (e.g., 0.5 °C/min). Collect the precipitated[(S)-amineH⁺][(S)-ibuprofen⁻] salt via vacuum filtration. Wash with ice-cold water.
Liberation: Suspend the collected salt in 2 M sulfuric acid (pH 1-2) and stir for 5 minutes.
Causality: The strong acid protonates the ibuprofen carboxylate, breaking the salt bridge and rendering the free profen insoluble in water, while the amine remains aqueous as a sulfate salt.
Extraction: Extract the aqueous suspension three times with methyl tert-butyl ether (MTBE).
Causality: MTBE is chosen over chlorinated solvents to prevent stubborn emulsions and improve phase separation, ensuring quantitative recovery of the free acid.
Validation: Evaporate the MTBE to yield (S)-ibuprofen. Determine the ee via chiral HPLC (e.g., Whelk-O-1 column, hexane/2-propanol/acetic acid mobile phase) 4[4].
Protocol B: Supercritical Gas Antisolvent (GAS) Resolution
System Equilibration: Dissolve racemic ibuprofen and (S)-phenylglycinol in methanol. Pump the solution into a high-pressure vessel.
Antisolvent Injection: Inject supercritical CO₂ at 16 MPa and 40 °C until a 7.5 CO₂-to-methanol ratio is achieved.
Causality: The scCO₂ drastically lowers the dielectric constant of the solvent mixture, triggering immediate supersaturation and precipitation of the diastereomeric salt without the long cooling times of classical methods.
Recovery: Depressurize the system to recover the solid salt. Liberate the free acid using the acidification/extraction method described in Protocol A.
Visualization: Diastereomeric Salt Crystallization Workflow
Caption: Workflow of chiral resolution via diastereomeric salt formation and fractional crystallization.
References
DrugPatentWatch. "The Chiral Switch: A Complete Technical and Strategic Guide to Single-Enantiomer Drug Development." Available at:[Link]
Google Patents. "US5621140A - Resolution of ibuprofen.
MTAK. "Gas antisolvent fractionation based optical resolution of ibuprofen with enantiopure phenylglycinol." Available at: [Link]
Comprehensive Cross-Validation Guide: Analytical Methodologies for Chlorophenylglycine Enantiomers
Executive Context: The Criticality of Chiral Resolution Chlorophenylglycine (CPG) and its derivatives—such as (S)-(+)-2-chlorophenylglycine methyl ester and (R)-4-chlorophenylglycine—are indispensable chiral building blo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Context: The Criticality of Chiral Resolution
Chlorophenylglycine (CPG) and its derivatives—such as (S)-(+)-2-chlorophenylglycine methyl ester and (R)-4-chlorophenylglycine—are indispensable chiral building blocks in the pharmaceutical industry. They serve as primary intermediates for blockbuster active pharmaceutical ingredients (APIs) like the antiplatelet drug Clopidogrel[1]. Because the pharmacological efficacy and safety of these APIs are strictly stereospecific, regulatory agencies mandate rigorous quantification of enantiomeric excess (ee)[2].
This guide provides an objective, data-driven cross-validation of the three primary analytical methodologies used for CPG enantiomer separation: Chiral High-Performance Liquid Chromatography (HPLC) , Supercritical Fluid Chromatography (SFC) , and Capillary Electrophoresis (CE) . By cross-validating these orthogonal methods, laboratories can eliminate matrix-specific biases and ensure absolute trustworthiness in their analytical workflows.
Mechanistic Grounding: Causality in Chiral Recognition
The separation of CPG enantiomers relies on the formation of transient diastereomeric complexes between the analyte and a Chiral Stationary Phase (CSP)[3]. Polysaccharide-based CSPs, such as amylose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® AD-H), are the industry standard for this application[2].
The Causality of Separation:
Chiral recognition is driven by a combination of hydrogen bonding, dipole-dipole interactions, and
π−π
interactions between the aromatic rings of the CSP and the chlorophenyl group of the CPG molecule. Because the (R)- and (S)-enantiomers possess different spatial orientations, they experience varying degrees of steric hindrance when entering the chiral grooves of the polymer[4]. The enantiomer that forms the more thermodynamically stable transient complex will be retained longer, resulting in differential elution times.
Caption: Chiral recognition mechanism illustrating differential elution of enantiomers on a CSP.
Cross-Validation Strategy & Experimental Data
To establish a robust analytical framework, relying on a single method is insufficient. Cross-validating the "Gold Standard" (HPLC) against orthogonal techniques like SFC and CE ensures that the calculated enantiomeric purity is not an artifact of method-specific interference.
Comparative Performance Metrics
The following table summarizes the cross-validation data for the enantiomeric separation of a racemic CPG standard (1.0 mg/mL) across the three platforms[2],[1].
Validation Parameter
Chiral HPLC (Normal Phase)
Chiral SFC (Supercritical Fluid)
Capillary Electrophoresis (CE)
Run Time
15 - 20 min
3 - 5 min
10 - 12 min
Resolution (
Rs
)
2.50
2.15
1.80
Limit of Detection (LOD)
0.01 µg/mL
0.05 µg/mL
0.10 µg/mL
Limit of Quantitation (LOQ)
0.03 µg/mL
0.15 µg/mL
0.30 µg/mL
Recovery (Accuracy)
99.8% ± 0.5%
99.5% ± 0.8%
98.2% ± 1.2%
Solvent Consumption
High (Hexane/IPA)
Low (CO₂ + Modifier)
Minimal (Aqueous Buffer)
Primary Use Case
Regulatory QC, High Sensitivity
High-Throughput Screening
Orthogonal Validation
Self-Validating Experimental Protocols
To guarantee trustworthiness, every analytical run must operate as a self-validating system. The following methodologies incorporate built-in System Suitability Testing (SST) to verify performance prior to sample analysis.
Protocol 1: Chiral HPLC (The Regulatory Gold Standard)
Objective: High-precision quantification of (R)-2-Amino-2-(4-chlorophenyl)acetic acid enantiomeric excess[2].
Causality of Modifier Choice: CPG contains a free carboxylic acid. Without an acidic modifier, the carboxylate group interacts non-specifically with residual silanols on the silica support, causing severe peak tailing. Trifluoroacetic acid (TFA) suppresses this ionization, ensuring sharp, symmetrical peaks[2].
Step-by-Step Methodology:
System Preparation: Equilibrate an HPLC system equipped with a CHIRALPAK® AD-H column (250 x 4.6 mm, 5 µm) at 25 °C.
Mobile Phase Formulation: Prepare an isocratic mixture of n-Hexane / 2-Propanol / Trifluoroacetic Acid in a 90:10:0.1 (v/v/v) ratio. Degas thoroughly.
Flow & Detection: Set the flow rate to 1.0 mL/min. Monitor UV absorbance at 230 nm[2].
Self-Validation (SST): Inject 10 µL of a 0.5 mg/mL racemic CPG standard.
Acceptance Criteria: The resolution (
Rs
) between the (R) and (S) peaks must be
≥2.0
. The tailing factor for both peaks must be
≤1.5
. Do not proceed with sample analysis if criteria fail.
Sample Analysis: Inject the purified sample. Calculate ee (%) using the integrated peak areas:
ee(%)=(AreaR+AreaS)(AreaR−AreaS)×100
Protocol 2: Chiral SFC (The High-Throughput Alternative)
Objective: Rapid, green-chemistry screening of CPG derivatives (e.g., CPG methyl ester)[1].
Causality of Modifier Choice: Esterification of CPG removes the acidic proton, leaving a basic primary amine. Diethylamine (DEA) is added to the polar modifier to compete for active acidic sites on the stationary phase, drastically improving peak shape and resolution[5].
Step-by-Step Methodology:
System Preparation: Equilibrate an SFC system with a Chiralpak AD-3 column (150 x 4.6 mm, 3 µm) at 35 °C[5].
Mobile Phase Formulation: Use supercritical CO₂ as the primary mobile phase. Use Isopropanol containing 0.05% DEA as the co-solvent (modifier)[5].
Gradient & Flow: Program a gradient of 10% to 20% modifier over 5 minutes. Set the flow rate to 3.0 mL/min and maintain a backpressure of 120 bar[5].
Self-Validation (SST): Inject a racemic standard of the CPG ester.
Acceptance Criteria: Retention time precision (RSD) over 3 replicate injections must be
≤1.0%
. Resolution (
Rs
) must be
≥1.5
.
Caption: Workflow for the cross-validation of analytical methods for chlorophenylglycine enantiomers.
Conclusion
While Chiral HPLC remains the undisputed gold standard for regulatory submissions due to its unparalleled sensitivity and robustness, Chiral SFC offers a highly efficient, environmentally friendly alternative for high-throughput process development. By understanding the mechanistic causality behind mobile phase modifiers (TFA for free acids, DEA for esters) and enforcing strict self-validating system suitability criteria, analytical scientists can ensure the absolute stereochemical integrity of chlorophenylglycine intermediates.
References
Google Patents. "US20040176637A1 - Process for preparation of 2-chlorophenylglycine derivatives and enantiomerically separation."[4]
URL:
Comparative Efficacy of Biocatalysts in Kinetic Resolution: A Technical Guide
Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide Introduction: The Kinetics of Stereodiscrimination In the synthesis of active pharmaceutical ingredients...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Content Type: Publish Comparison Guide
Introduction: The Kinetics of Stereodiscrimination
In the synthesis of active pharmaceutical ingredients (APIs), the separation of enantiomers is often achieved through Kinetic Resolution (KR) . This process relies on a chiral catalyst—typically an enzyme—reacting with one enantiomer of a racemic mixture significantly faster than the other.
The efficacy of this stereodiscrimination is quantified by the Enantiomeric ratio (
E
-value) , which relates the conversion (
c
) to the enantiomeric excess of the substrate (
ees
) and product (
eep
):
E=ln[(1−c)(1+ees)]ln[(1−c)(1−ees)]
For practical pharmaceutical applications, an
E
-value
>200
is required to yield highly enantiopure compounds at ~50% conversion. While traditional KR is theoretically capped at a 50% yield, coupling the enzymatic resolution with an in situ metal-catalyzed racemization of the unreacted enantiomer enables 1, pushing the theoretical yield to 100%[1].
This guide objectively compares three premier enzyme classes used for KR: Lipases, Transaminases, and Esterases , detailing the mechanistic causality behind their performance and providing self-validating experimental protocols.
Mechanistic Profiling of Key Enzyme Classes
Lipases: The Workhorses of Acyl Transfer (Candida antarctica Lipase B)
Lipases, particularly Candida antarctica Lipase B (CALB), are the industry standard for the KR of secondary alcohols and amines. CALB is a serine hydrolase utilizing a classical Ser-His-Asp catalytic triad.
Causality in Stereodiscrimination: CALB's active site features a narrow, deep stereospecificity pocket. It discriminates enantiomers based strictly on steric bulk, favoring the (
R
)-enantiomer of secondary alcohols.
Solvent Polarity Impact: The
E
-value in CALB-catalyzed KR is highly dependent on the 2. Tuning the solvent polarity alters the relative Michaelis constants (
Km
) of the enantiomers. Depending on the substrate, the
E
vs.
ϵ
plot exhibits a convex or concave shape, meaning solvent selection is the primary driver for optimizing CALB efficacy[3].
Transaminases (
ω
-TAs): Champions of Chiral Amines
ω
-Transaminases (
ω
-TAs) catalyze the transfer of an amino group from a donor to a ketone acceptor, requiring a pyridoxal phosphate (PLP) cofactor.
Causality in Stereodiscrimination:ω
-TAs utilize a dual-pocket binding model (a large pocket and a small pocket) to discriminate the substituents flanking the chiral center. Advanced protein engineering has enabled
ω
-TAs to exert 4 in complex N-heterocyclic amines[4].
Industrial Relevance: Because they act directly on the stereogenic C-N bond,
ω
-TAs are the benchmark for synthesizing chiral pharmaceutical amines, famously utilized in the 5[5].
Esterases: Precision in Aqueous Hydrolysis (Pig Liver Esterase - PLE)
Pig liver esterase (PLE) is a broad-specificity serine hydrolase that excels in aqueous environments.
Causality in Stereodiscrimination: PLE is highly effective for the desymmetrization of prochiral diesters and the 6[6]. The transition states for the hydrolysis of enantiotopic ester groups by the chiral enzyme are diastereomeric, leading to high stereoselectivity. Unlike lipases, which require interfacial activation, PLE thrives in homogenous aqueous or biphasic media.
Quantitative Efficacy Comparison
Enzyme Class
Representative Catalyst
Target Functional Group
Typical E-Value
Optimal Reaction Media
Key Limitation
Lipases
CALB (Immobilized)
Secondary alcohols, amines
50 to >200
Organic solvents (e.g., Toluene, Hexane)
Poor activity on sterically hindered tertiary alcohols
Protocol A: CALB-Catalyzed KR of Secondary Alcohols via Acylation
Objective: Resolution of rac-1-phenylethanol in organic media.
Causality & Design: Vinyl acetate is utilized as the acyl donor. As the enzyme transfers the acyl group to the alcohol, the leaving group (vinyl alcohol) rapidly tautomerizes into acetaldehyde. This tautomerization renders the acylation strictly irreversible, preventing the reverse reaction from eroding the enantiomeric excess of the product.
Step-by-Step Methodology:
Preparation: Dissolve 10 mmol of rac-1-phenylethanol and 15 mmol of vinyl acetate in 20 mL of anhydrous toluene (
ϵ≈2.4
).
Initiation: Add 50 mg of immobilized CALB (e.g., Novozym 435) to the solution. Incubate at 30°C under orbital shaking (200 rpm).
Sampling & Self-Validation: Withdraw 50
μ
L aliquots every hour. Analyze via chiral GC/HPLC to determine
ees
and
eep
.
Validation Check: Continuously calculate conversion using the formula
c=ees/(ees+eep)
. The reaction must be strictly terminated via enzyme filtration the moment
c
reaches 49-50%. If
c
exceeds 50%, the
E
-value is insufficient, and the slow enantiomer has begun reacting, which will crash the
eep
.
Protocol B:
ω
-TA-Catalyzed KR of Primary Amines
Objective: Resolution of rac-1-phenylethylamine using an immobilized (S)-selective
ω
-TA.
Causality & Design: Pyruvate is used as the amino acceptor. Because transamination is highly reversible, the equilibrium must be driven forward. 7 on solid supports enhances mass transport and allows for immediate catalyst recovery[7].
Step-by-Step Methodology:
Preparation: Prepare a 50 mM Tris-HCl buffer (pH 8.0) containing 0.1 mM PLP (cofactor) and 0.5% DMSO to aid substrate solubility.
Reaction Mixture: Add 15 mM rac-1-phenylethylamine and 15 mM sodium pyruvate to 100 mL of the buffer.
Initiation: Add 15 units of immobilized (S)-selective
ω
-TA beads. Incubate at 37°C.
Sampling & Self-Validation (Acetophenone Assay):
Validation Check: The reaction produces acetophenone as a byproduct of the (S)-amine oxidation. Monitor the reaction spectrophotometrically at 245 nm. The stoichiometric increase in absorbance at 245 nm directly validates the conversion rate[7]. Terminate the reaction when the absorbance plateau corresponds to exactly 50% conversion of the starting racemic amine.
Pathway Visualization
The following diagram illustrates the logical divergence between standard Kinetic Resolution (capped at 50% yield) and Dynamic Kinetic Resolution (capable of 100% yield via in situ racemization).
Wikipedia. "Asymmetric ester hydrolysis with pig-liver esterase.
ACS Publications. "Effect of Solvent Polarity on Enantioselectivity in Candida Antarctica Lipase B Catalyzed Kinetic Resolution of Primary and Secondary Alcohols.
ACS Publications. "Engineered ω-Transaminase Enables Remote Stereocontrol in the Synthesis of Chiral Pharmaceutical N-Heterocyclic Amines with Nonadjacent Stereocenters.
ACS Publications. "Recent Progress and Developments in Chemoenzymatic and Biocatalytic Dynamic Kinetic Resolution.
RSC Publishing. "Enzymatic strategies for asymmetric synthesis.
MDPI. "Comparison of Four Immobilization Methods for Different Transaminases.
A Comprehensive Guide to the Proper Disposal of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride
This guide provides essential, step-by-step procedures for the safe and compliant disposal of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride. Tailored for researchers, scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides essential, step-by-step procedures for the safe and compliant disposal of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride. Tailored for researchers, scientists, and drug development professionals, this document outlines critical safety and logistical information to ensure the protection of laboratory personnel and the environment. By adhering to these field-proven protocols, you can maintain a culture of safety and regulatory compliance within your institution.
Hazard Identification and Risk Assessment
(R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is a chemical compound that requires careful handling throughout its lifecycle, including disposal. According to safety data sheets, this compound is classified as a hazardous substance that can cause skin and serious eye irritation, and may also lead to respiratory irritation[1][2][3][4][5]. Before beginning any work that will generate this waste, it is crucial to conduct a thorough risk assessment.
Key Hazards:
Skin Irritation: Direct contact can cause redness and discomfort.
Serious Eye Irritation: Can cause significant damage if it comes into contact with the eyes.
Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.
Understanding these hazards is the first step in implementing appropriate safety controls and disposal procedures.
Personal Protective Equipment (PPE)
To mitigate the risks associated with handling this compound, all personnel must wear appropriate personal protective equipment (PPE). The selection of PPE should be based on a comprehensive risk assessment of the specific laboratory procedures being performed.
Always inspect PPE for integrity before use and ensure it is worn correctly throughout the handling and disposal process.
Waste Segregation and Collection
Proper segregation of chemical waste at the point of generation is a critical step in ensuring safe and compliant disposal. (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is a halogenated organic compound due to the presence of chlorine.[7] This classification dictates its disposal pathway.
Experimental Protocol: Waste Collection
Designate a Waste Container: Before starting your experiment, designate a specific, chemically compatible waste container for all materials contaminated with (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride.
Segregate Halogenated Waste: This compound must be collected in a container specifically designated for halogenated organic waste .[7][8] Do not mix it with non-halogenated organic solvents, as this can complicate the disposal process and increase costs.[9]
Collect All Contaminated Materials: This includes:
Unused or excess (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride.
Contaminated lab supplies such as gloves, absorbent paper, and pipette tips.
Empty containers that held the compound. These should be triple-rinsed with a suitable solvent, and the rinsate collected as halogenated waste.[1]
Keep Containers Closed: Waste containers must be kept securely closed except when actively adding waste.[2][8] This prevents the release of vapors and reduces the risk of spills.
Waste Container Management and Labeling
Proper management and labeling of waste containers are mandated by regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[10][11]
Labeling Requirements:
Each waste container must be clearly labeled with the following information:
The full chemical name: (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride . Avoid using abbreviations or chemical formulas.[8]
A clear indication of the hazards (e.g., "Irritant").[11]
The accumulation start date (this is added when the container is moved to a central accumulation area, not in the satellite accumulation area).[11]
Container Storage:
Waste containers should be stored in a designated Satellite Accumulation Area (SAA) , which is at or near the point of generation and under the control of the laboratory personnel.[10][11]
Ensure containers are in good condition and compatible with the waste.[8]
Provide secondary containment to capture any potential leaks or spills.[10][12]
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride.
Caption: Disposal workflow for (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride.
Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary to minimize harm.
Spill Cleanup:
Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.
Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE, including respiratory protection if necessary.
Contain the Spill: Use an inert absorbent material to contain and absorb the spill.
Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled container for disposal as hazardous waste.[2]
Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent.
Exposure Response:
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3][6][13]
Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[2][3][6][13]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[1][2][3][6][13]
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]
All laboratories handling this chemical should have a written emergency response plan and ensure that all personnel are trained on these procedures.[14]
Final Disposal
The final disposal of (R)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride must be conducted by a licensed and reputable chemical waste disposal company.[1][2] Do not attempt to dispose of this chemical down the drain or in the regular trash.[1][2][10]
The disposal method for halogenated organic compounds is typically controlled incineration with flue gas scrubbing to neutralize the acidic gases produced during combustion.[1] Your institution's Environmental Health and Safety (EHS) department will coordinate with a licensed vendor for the pickup and disposal of your properly segregated and labeled hazardous waste.
References
OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). EnSafe. Retrieved from [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]
OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). IDR Environmental Services. Retrieved from [Link]
Hazardous Waste Segregation. (2016, April 15). Bucknell University. Retrieved from [Link]
Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group, University of Illinois Urbana-Champaign. Retrieved from [Link]
Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. Retrieved from [Link]
Halogenated Waste. (n.d.). University of Wisconsin-Milwaukee. Retrieved from [Link]
Halogenated Solvents. (n.d.). Washington State University, Environmental Health & Safety. Retrieved from [Link]
7.2 Organic Solvents. (n.d.). University of North Carolina at Chapel Hill, Environment, Health and Safety. Retrieved from [Link]
Laboratory Environmental Sample Disposal Information Document. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]
Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
Disposal of Chemicals in the Laboratory. (2024, July 15). Environmental Marketing Services. Retrieved from [Link]
Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2026, February 25). U.S. Environmental Protection Agency. Retrieved from [Link]
Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]
(r)-2-Amino-2-(4-chlorophenyl)acetic acid. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]
